An In-Depth Technical Guide to ((3S,6S)-6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of ((3S,6S)-6-(trifluoromethyl)tetrahydro-2H-pyran-3-yl)me...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of ((3S,6S)-6-(trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol , a fluorinated heterocyclic compound of significant interest in modern medicinal chemistry. We will delve into its chemical identity, the strategic importance of its structural motifs, and its potential applications in drug discovery and development.
The molecular architecture of ((3S,6S)-6-(trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol combines two key structural features that are highly valued in drug design: the tetrahydropyran (THP) ring and the trifluoromethyl (CF₃) group.
The Tetrahydropyran (THP) Scaffold
The THP ring is a saturated six-membered heterocycle containing an oxygen atom. It is considered a "privileged scaffold" in medicinal chemistry due to its favorable properties:
Improved Physicochemical and Pharmacokinetic Profiles: The incorporation of a THP moiety can enhance a drug candidate's aqueous solubility, reduce its lipophilicity, and improve its metabolic stability. These modifications are crucial for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.
Structural Rigidity and Conformational Control: The defined chair-like conformation of the THP ring can help to lock a molecule into a bioactive conformation, potentially increasing its binding affinity and selectivity for a biological target.
Hydrogen Bonding Capabilities: The oxygen atom within the THP ring can act as a hydrogen bond acceptor, providing an additional point of interaction with a biological target and contributing to binding affinity.
The Trifluoromethyl (CF₃) Group: A "Magic" Moiety
The trifluoromethyl group is one of the most impactful substituents in modern medicinal chemistry, often referred to as a "magic" group for its ability to dramatically improve the properties of a drug candidate.[1][2] Its influence stems from a unique combination of electronic and steric effects:
Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group highly resistant to metabolic degradation by cytochrome P450 enzymes. This can significantly increase a drug's half-life in the body.[1]
Increased Lipophilicity: The CF₃ group is lipophilic, which can enhance a molecule's ability to cross cell membranes and reach its target. This property is crucial for oral bioavailability and brain penetration.[1]
Modulation of pKa: As a strong electron-withdrawing group, the CF₃ group can lower the pKa of nearby acidic or basic functional groups, which can be strategically used to optimize a drug's ionization state at physiological pH.
Improved Binding Affinity: The CF₃ group can participate in favorable interactions with biological targets, including dipole-dipole and hydrophobic interactions, leading to increased binding affinity and potency.[2]
The strategic combination of the THP scaffold and the CF₃ group in ((3S,6S)-6-(trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol makes it a highly attractive building block for the synthesis of novel drug candidates with potentially superior pharmacokinetic and pharmacodynamic properties.
Synthesis Strategies
A plausible synthetic approach could involve a multi-step sequence, potentially utilizing a chiral starting material or an asymmetric catalytic reaction to establish the desired stereochemistry.
Caption: A generalized workflow for NMR analysis.
Conclusion
((3S,6S)-6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol represents a valuable and strategically designed building block for medicinal chemistry and drug discovery. The convergence of the favorable properties of the tetrahydropyran scaffold and the trifluoromethyl group makes this compound a promising starting point for the development of novel therapeutics with enhanced efficacy and improved drug-like properties. Further research into its synthesis and applications is warranted to fully unlock its potential in the quest for new medicines.
References
Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359.
Structure and Stereochemistry of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol: A Mechanistic and Synthetic Guide
Introduction & Pharmacological Relevance The incorporation of the trifluoromethyl ( −CF3 ) group into saturated oxygen heterocycles has become a cornerstone strategy in modern drug design. Specifically,1 is a highly val...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Pharmacological Relevance
The incorporation of the trifluoromethyl (
−CF3
) group into saturated oxygen heterocycles has become a cornerstone strategy in modern drug design. Specifically,1 is a highly valued scaffold, frequently utilized in the development of2 and other therapeutic agents[2]. The
−CF3
group dramatically modulates the lipophilicity, metabolic stability, and basicity of adjacent heteroatoms. However, introducing this bulky, electron-withdrawing moiety onto a tetrahydropyran (THP) ring at the C6 position (adjacent to the oxygen) creates complex stereochemical dynamics. This guide provides an in-depth analysis of the structural conformations, stereocontrol mechanisms, and validated synthetic protocols for this critical building block.
Structural and Conformational Analysis
The (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol molecule possesses two stereocenters: C3 (bearing the hydroxymethyl group) and C6 (bearing the trifluoromethyl group). This yields four possible stereoisomers:
(3R,6R)
,
(3S,6S)
,
(3R,6S)
, and
(3S,6R)
.
The Interplay of Sterics and the Anomeric Effect
In classical carbohydrate chemistry, electronegative substituents at the anomeric (or pseudo-anomeric C6) position often prefer the axial orientation due to the 3—a stereoelectronic stabilization arising from the hyperconjugation of the oxygen lone pair (
nO
) into the antibonding orbital (
σ∗
) of the C-X bond[3].
However, the
−CF3
group deviates from this norm. Computational studies on trifluoromethylated heterocycles reveal a 4[4]. Because the carbon of the
−CF3
group lacks lone pairs and is sterically demanding, any minor hyperconjugative stabilization is completely overshadowed by severe 1,3-diaxial steric repulsions[5]. Consequently, the
−CF3
group at C6 strongly favors the equatorial position.
Cis vs. Trans Diastereomers
Because both the
−CF3
group at C6 and the
−CH2OH
group at C3 strongly prefer equatorial positions, the thermodynamic stability of the diastereomers is heavily skewed:
Trans Isomers (
(3R,6R)
and
(3S,6S)
): Can adopt a highly stable di-equatorial (e,e) chair conformation.
Cis Isomers (
(3R,6S)
and
(3S,6R)
): Are forced into an axial-equatorial (a,e) or (e,a) conformation, introducing significant ring strain and 1,3-diaxial interactions.
Fig 1. Conformational logic of 3,6-disubstituted THP, highlighting the trans (e,e) stability.
Quantitative NMR & Conformational Data
To differentiate these isomers analytically,
1H
NMR coupling constants (
J
-values) are the definitive self-validating tool. In the trans-(e,e) conformation, the axial protons at C3 and C6 couple with adjacent axial protons, yielding large
Jaa
values (>9 Hz).
Table 1: Conformational and Analytical Parameters of 3,6-Disubstituted THP Rings
Vector cancellation of C-O and C-F bonds in the (e,e) state.
Validated Synthetic Protocol & Stereocontrol
To synthesize the enantiopure trans-(6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol, a highly controlled methodology is required. The most robust approach utilizes an 6 followed by diastereoselective functional group manipulation[6].
Fig 2. Step-by-step synthetic workflow and self-validating QC checkpoints for the trans-isomer.
Objective: Construct the THP core while establishing the absolute stereochemistry at C6.
Causality: The HDA reaction allows concerted formation of the 6-membered ring with predictable endo/exo transition states, setting the relative stereochemistry early[6].
Protocol:
Charge a dry Schlenk flask with an appropriate enone (diene precursor) and an aryl trifluoromethyl ketone (dienophile) under inert
N2
atmosphere.
Introduce a chiral amine-based organocatalyst (e.g., a proline-derived secondary amine, 10 mol%) and an acid co-catalyst.
Stir the mixture in toluene at -20 °C for 48 hours. The catalyst forms a chiral enamine intermediate, directing the facial attack of the trifluoromethyl ketone.
Self-Validation: Monitor by TLC. Upon completion, analyze the crude mixture via chiral HPLC to confirm enantiomeric excess (ee > 95%).
Step 2: Diastereoselective Reduction and Functionalization
Objective: Set the C3 stereocenter trans to the C6
−CF3
group.
Causality: Using a bulky hydride source like L-Selectride ensures attack from the less sterically hindered axial face, pushing the resulting functional group into the equatorial position to yield the thermodynamically favored trans-(e,e) configuration.
Protocol:
Isolate the resulting trifluoromethyl-substituted tetrahydropyranone.
Subject the intermediate to stereoselective reduction using L-Selectride in THF at -78 °C.
Convert the intermediate through standard homologation/esterification to the corresponding C3-carboxylate.
Self-Validation: Run a
1H
NMR spectrum. Confirm the trans configuration by verifying that the H6 proton exhibits a doublet of doublets with at least one large coupling constant (
J>10
Hz).
Step 3: Reduction to Hydroxymethyl
Objective: Final conversion to the target (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol[1].
Protocol:
Dissolve the trans-C3-carboxylate in anhydrous THF and cool to 0 °C.
Allow the reaction to warm to room temperature and stir for 2 hours.
Quench carefully using the Fieser method (
x
mL
H2O
,
x
mL 15% NaOH,
3x
mL
H2O
).
Filter the granular aluminum salts, concentrate the filtrate, and purify via flash column chromatography (Hexanes/EtOAc).
Self-Validation: Final LC-MS should show the correct
[M+H]+
mass. A
19F
NMR must display a clean signal around -78 ppm, confirming the integrity of the
−CF3
group without defluorination.
Conclusion
The synthesis and structural assignment of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol require a deep understanding of conformational thermodynamics. Because the
−CF3
group exerts a massive steric penalty that overrides the traditional anomeric effect, the trans-(e,e) diastereomer is the thermodynamically favored and most pharmacologically relevant form. By employing asymmetric organocatalysis and rigorous in-process NMR validation, researchers can reliably access this critical glycomimetic scaffold for advanced drug discovery.
References
WO2022235859A1 - Cycloalkyl 3-oxopiperazine carboxamides and cycloheteroalkyl 3-oxopiperazine carboxamides as nav1.8 inhibitors. Google Patents.2
The Anomeric Effect: It's Complicated. The Journal of Organic Chemistry - ACS Publications.3
Intrinsic Conformational Preferences of Substituted Cyclohexanes and Tetrahydropyrans Evaluated at the CCSD(T) Complete Basis Set Limit: Implications for the Anomeric Effect. The Journal of Physical Chemistry A - ACS Publications.5
Anomeric effects in fluoro and trifluoromethyl piperidines: A computational study of conformational preferences and hydration. ResearchGate.4
Catalytic enantioselective oxa-hetero-Diels–Alder reactions of enones with aryl trifluoromethyl ketones. RSC Publishing.6
Strategic Incorporation of the Trifluoromethyl (-CF₃) Group in Lead Optimization: A Technical Guide to Enhancing Metabolic Stability and Drug Efficacy
Target Audience: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist Executive Summary The transition from a promising in vitro hit to a viable clinical candidate relies heavily...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Scientists, and Drug Development Professionals
Role: Senior Application Scientist
Executive Summary
The transition from a promising in vitro hit to a viable clinical candidate relies heavily on optimizing a delicate balance of physicochemical properties. Within the medicinal chemist’s toolkit, the trifluoromethyl (–CF₃) group stands out as a highly privileged structural motif. Often deployed as a "super-methyl" or a bioisostere for halogens, the –CF₃ group uniquely modulates lipophilicity, electronic distribution, and metabolic liability without imposing an excessive molecular weight burden 1.
This technical guide dissects the mechanistic causality behind –CF₃ incorporation, providing actionable insights and self-validating experimental protocols for leveraging this functional group to overcome pharmacokinetic (PK) and pharmacodynamic (PD) bottlenecks.
Mechanistic Foundations of the –CF₃ Group
The profound impact of the –CF₃ group on drug-like properties is rooted in the fundamental quantum mechanics and thermodynamics of the carbon-fluorine (C–F) bond.
Thermodynamic Bond Strength: The C–F bond is the strongest single bond in organic chemistry. It boasts a bond dissociation energy of ~485.3 kJ/mol, compared to just ~414.2 kJ/mol for a standard C–H bond 2. This extreme stability is the primary driver of metabolic resistance.
Electronegativity & pKa Modulation: Fluorine is the most electronegative element (4.0 on the Pauling scale). The strong inductive electron-withdrawing effect (–I) of the –CF₃ group decreases electron density on adjacent structural frameworks. This effect can significantly lower the pKa of neighboring amines or alcohols, altering their ionization state at physiological pH to improve membrane permeability [[3]]() 4.
Steric Profile: The van der Waals volume of a –CF₃ group is intermediate between an isopropyl and a tert-butyl group. This compact yet bulky profile allows it to lock molecular conformations and occupy hydrophobic binding pockets effectively without causing severe steric clashes 1.
Overcoming Metabolic Liability via "Metabolic Switching"
A leading cause of clinical attrition is rapid in vivo clearance mediated by hepatic cytochrome P450 (CYP450) enzymes. CYP enzymes typically initiate metabolism via hydrogen atom abstraction at a labile methyl group or an activated aromatic ring, leading to hydroxylation, demethylation, and subsequent phase II conjugation 5.
Replacing a metabolically vulnerable –CH₃ group with a –CF₃ group effectively blocks this pathway—a strategy known as metabolic switching [[5]]() [[6]](). The high bond dissociation energy of the C–F bond prevents CYP-mediated homolytic cleavage 2. Furthermore, the electron-withdrawing nature of the –CF₃ group deactivates adjacent aromatic rings toward electrophilic attack by the high-valent iron-oxo species in the CYP active site 6.
Caption: Logical flow of metabolic switching via trifluoromethyl substitution.
Validated Protocol: In Vitro Microsomal Stability Assay
To empirically validate the metabolic stability conferred by –CF₃ substitution, a self-validating in vitro microsomal assay must be deployed to determine the intrinsic clearance (
CLint
) of the compound [[5]]().
Causality in Experimental Design:
NADPH Regenerating System: CYP enzymes require continuous electron flow. A regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) ensures cofactor depletion does not artificially inflate apparent stability.
No-NADPH Control (Self-Validation): This control is strictly necessary to differentiate CYP-mediated metabolism from degradation by non-CYP enzymes (e.g., esterases) or inherent chemical instability.
Solvent Restriction: Keeping organic solvent (e.g., DMSO) below 1% prevents the direct inhibition of CYP450 isoforms (like CYP3A4), which would yield false-positive stability data.
Step-by-Step Methodology:
Preparation: Prepare a 1 mg/mL suspension of human liver microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂. (Note: Mg²⁺ is a necessary cofactor for the NADPH regenerating system).
Pre-incubation: Aliquot 190 µL of the HLM suspension into a 96-well plate. Add 2 µL of the test compound (final concentration 1 µM). Pre-incubate the plate at 37°C for 5 minutes 5.
Initiation: Start the metabolic reaction by adding 10 µL of the freshly prepared NADPH regenerating system.
Sampling & Quenching: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer 20 µL of the reaction mixture into 80 µL of ice-cold acetonitrile containing an internal standard. (Causality: The cold organic solvent instantly denatures the CYP proteins, permanently halting the enzymatic reaction).5
Protein Precipitation: Centrifuge the quenched samples at 4000 rpm for 20 minutes at 4°C to pellet the precipitated microsomal proteins [[5]]().
Quantification: Analyze the supernatant via validated LC-MS/MS to determine the percentage of parent compound remaining. Plot the natural log of percentage remaining versus time to calculate the half-life (
t1/2
) and intrinsic clearance (
CLint
).
Caption: Step-by-step workflow for in vitro microsomal stability assay.
Enhancing Efficacy: Lipophilicity and Target Binding
Beyond pharmacokinetics, the –CF₃ group directly enhances pharmacodynamics and target engagement.
Lipophilicity (LogP/LogD): The –CF₃ group is highly lipophilic, possessing a Hansch π value of +0.88 2. This property facilitates superior partitioning into the lipid bilayer, dramatically improving passive cellular permeability and blood-brain barrier (BBB) penetration 3.
Binding Affinity & Orthogonal Interactions: The –CF₃ group can engage in orthogonal multipolar interactions with the protein backbone (e.g., amide carbonyls) within hydrophobic binding pockets. A classic example is the development of Nilotinib (Tasigna®) from Imatinib. The strategic addition of a –CF₃ group allowed the molecule to interact favorably with histidine and isoleucine residues in the Bcr-Abl kinase active site, resulting in a 30-fold increase in potency compared to its non-fluorinated parent compound 7.
Quantitative Impact of –CF₃ Substitution
The following table summarizes the comparative parameters when a standard alkyl group is replaced by a trifluoromethyl group during lead optimization.
Parameter
Standard Alkyl (–CH₃)
Trifluoromethyl (–CF₃)
Mechanistic Rationale
Bond Dissociation Energy
~414.2 kJ/mol
~485.3 kJ/mol
High electronegativity of fluorine shortens and strengthens the C–F bond.
Lipophilicity (Hansch π)
+0.56
+0.88
Fluorine's low polarizability and high hydrophobicity enhance lipid partitioning.
Metabolic Liability
High (CYP450 oxidation)
Low (Metabolic block)
The C–F bond aggressively resists homolytic cleavage by iron-oxo species.
Target Binding Affinity
Baseline
Often Enhanced (e.g., 30x)
Engages in orthogonal multipolar interactions within hydrophobic pockets.
Conclusion
The trifluoromethyl group is not merely a passive structural placeholder; it is an active modulator of a drug's physicochemical destiny. By strategically deploying –CF₃ moieties, medicinal chemists can simultaneously abrogate metabolic liabilities, fine-tune pKa, and drive target affinity through unique fluorine-protein interactions. Understanding the precise causality behind these effects ensures that –CF₃ substitution is applied rationally, transforming marginal hits into robust clinical candidates.
References
The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC (nih.gov)
URL:[Link]
The Trifluoromethyl Group: A Secret Weapon in Medicinal Chemistry - nbinno.com
URL: [Link]
Key contemporary considerations for halogens in drug discovery - tandfonline.com
URL: [Link]
The role of fluorine in medicinal chemistry - tandfonline.com
URL:[Link]
The Role of Small Molecules Containing Fluorine Atoms - encyclopedia.pub
URL:[Link]
Safety, handling, and storage guidelines for (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol.
Executive Summary (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol (CAS: 1637310-76-9) is a highly specialized fluorinated building block increasingly utilized in the synthesis of complex active pharmaceutical ingre...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol (CAS: 1637310-76-9) is a highly specialized fluorinated building block increasingly utilized in the synthesis of complex active pharmaceutical ingredients (APIs), notably Nav1.8 channel inhibitors targeted for [1]. As a Senior Application Scientist, I emphasize that handling this compound requires a nuanced understanding of its dual-hazard profile: the auto-oxidation liability inherent to tetrahydropyran (THP) rings and the unique physicochemical alterations imparted by the trifluoromethyl (-CF3) group. This whitepaper outlines field-proven, self-validating protocols to ensure scientific integrity and operational safety.
Physicochemical Profiling & Causality of Hazards
To design a robust safety protocol, we must first deconstruct the molecule's structural components and understand the causality behind its reactivity.
Tetrahydropyran (THP) Core : Cyclic ethers with alpha-hydrogens are notoriously susceptible to radical-mediated auto-oxidation. Atmospheric oxygen inserts into the C-H bond adjacent to the ether oxygen, forming explosive hydroperoxides upon exposure to[2].
Trifluoromethyl (-CF3) Group : The strong electron-withdrawing nature of the -CF3 group increases the molecule's lipophilicity. While this enhances membrane permeability—a desirable trait for pharmacological targets—it also significantly increases the risk of rapid dermal absorption if spilled on the [3]. Furthermore, thermal decomposition of fluorinated compounds yields highly toxic hydrogen fluoride (HF) and carbonyl [4].
Hydroxymethyl (-CH2OH) Group : Provides a reactive handle for synthesis but also increases hydrogen-bonding potential, slightly mitigating volatility compared to non-hydroxylated analogs.
The causality behind ether degradation is radical initiation by UV light and oxygen. Therefore, the storage system must actively exclude both to maintain chemical stability.
Light Exclusion : Store exclusively in amber glass vials to block UV-initiated radical formation.
Inert Atmosphere : Maintain an inert headspace. After every use, the vial must be purged with high-purity Argon or Nitrogen before sealing.
Thermal Control : Store at 2–8°C. Lower kinetic energy reduces the rate of auto-oxidation.
Lifecycle Management : Unopened containers should be discarded or tested after 18 months. Opened containers must be tested for peroxides every 3 to 6 [5].
Experimental Protocols: Safe Handling & Workflow
Every protocol must be a self-validating system. You cannot assume the solvent is safe merely based on the calendar date; empirical validation is required before proceeding with any concentration or distillation steps.
Protocol 1: Step-by-Step Routine Handling
Preparation : Don appropriate PPE: flame-resistant lab coat, chemical splash goggles, and heavy-duty nitrile or neoprene gloves (due to the enhanced permeability of fluorinated organics).
Environment : Transfer the sealed vial to a certified chemical fume hood. Ensure the sash is lowered to the operational mark.
Visual Inspection (Critical Check) : Before opening, inspect the liquid against a light source. Causality: If viscous layers, turbidity, or crystalline structures are visible around the cap or in the liquid, hydroperoxides have likely polymerized into shock-sensitive explosives. Do not open the container. Contact Environmental Health and Safety (EHS) [6][7].
Inert Transfer : Use a Schlenk line or an argon-purged syringe to withdraw the required aliquot.
Resealing : Purge the headspace of the source vial with Argon for 30 seconds before tightly sealing the PTFE-lined cap.
Because tetrahydropyran derivatives are peroxide formers, testing is mandatory prior to any heat-inducing synthetic step.
Reagent Prep : Prepare a fresh solution of 1% ferrous ammonium sulfate and 1% ammonium thiocyanate in 0.1 N sulfuric acid.
Sampling : In a test tube within the fume hood, add 1 mL of the prepared ferrous thiocyanate solution.
Testing : Add 1 mL of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol to the test tube.
Validation & Causality : Shake gently. Peroxides will oxidize Fe(II) to Fe(III), which then complexes with thiocyanate to form a deep red Fe(SCN)3 complex.
Colorless to faint pink (< 3 ppm): Safe for use.
Pink to red (3 - 30 ppm): Moderate hazard. Treat with basic alumina or sodium metabisulfite to destroy peroxides before use.
Deep red (> 30 ppm): Extreme hazard. Dispose of immediately via [6].
Emergency Response & Spill Management
Dermal Exposure : Due to the lipophilic -CF3 group, skin penetration can be rapid. Immediately flush the affected area with copious amounts of water for at least 15 minutes. If thermal decomposition has occurred (e.g., laboratory fire) and HF exposure is suspected, apply 2.5% calcium gluconate gel immediately to sequester fluoride ions and seek emergency medical [4].
Spill Cleanup : Extinguish all ignition sources. Do not use combustible materials (like paper towels) if peroxide presence is unknown. Absorb with an inert, non-combustible material (e.g., diatomaceous earth or sand), sweep using non-sparking tools, and place in a highly ventilated, sealed waste[2][8][9].
Workflow Visualization
To ensure absolute compliance, the following logic gate must be applied every time the compound is retrieved from inventory.
Figure 1: Self-validating safety workflow for handling and peroxide testing of fluorinated THP.
References
Cycloalkyl 3-oxopiperazine carboxamides and cycloheteroalkyl 3-oxopiperazine carboxamides as nav1.
Peroxide-Forming Chemicals – Safety Guidelines
Source: Texas Christian University (TCU) Environmental Health and Safety
URL:[Link]
Peroxide Forming Chemicals: Management, Retention and Storage
Source: Vanderbilt University Medical Center (VUMC)
URL: [Link]
Laboratory Safety Manual - Chapter 13: Safe Handling of Peroxidizable Compounds
Source: University of North Carolina at Chapel Hill (UNC) Environment, Health and Safety
URL: [Link]
Working Safely with Peroxide Forming Compounds - Safety & Risk Services
Source: University of British Columbia (UBC)
URL:[Link]
The Strategic Utilization and Commercial Sourcing of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol in Modern Drug Discovery
Executive Summary & Strategic Rationale In contemporary medicinal chemistry, the incorporation of fluorinated aliphatic heterocycles has become a cornerstone strategy for optimizing the pharmacokinetic and pharmacodynami...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Strategic Rationale
In contemporary medicinal chemistry, the incorporation of fluorinated aliphatic heterocycles has become a cornerstone strategy for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Among these specialized building blocks, (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol has emerged as a critical intermediate.
The strategic placement of a trifluoromethyl (–CF₃) group on a tetrahydropyran (THP) scaffold provides a synergistic combination of structural and electronic benefits. The THP ring acts as an oxygenated bioisostere for piperidines or cyclohexanes, improving aqueous solubility, while the strongly electron-withdrawing and lipophilic –CF₃ group enhances membrane permeability and shields adjacent molecular sites from cytochrome P450-mediated oxidative metabolism[1]. This specific structural motif has proven exceptionally valuable in the development of highly selective voltage-gated sodium channel (Nav1.8) inhibitors targeting chronic and neuropathic pain[2].
Physicochemical Profile & Isomeric Complexity
The physical and chemical properties of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol dictate its handling, reactivity, and ultimate biological efficacy. Because the molecule possesses two chiral centers (at C3 and C6 of the tetrahydropyran ring), it exists as distinct diastereomers (cis and trans). In drug design, the spatial orientation of the hydroxymethyl group relative to the bulky, equatorially-preferring –CF₃ group significantly impacts the binding entropy and receptor affinity of the final active pharmaceutical ingredient (API).
Table 1: Physicochemical and Structural Properties
Property
Value
IUPAC Name
[6-(trifluoromethyl)oxan-3-yl]methanol
Molecular Formula
C₇H₁₁F₃O₂
Molecular Weight
184.16 g/mol
General CAS Number
1637310-76-9
Trans-Isomer CAS Number
1917356-75-2
Cis-Isomer CAS Number
1917356-74-1
Solubility
Soluble in polar organic solvents (MeOH, EtOH, DCM)
Commercial Availability and Supplier Landscape
Sourcing this building block for preclinical and clinical development requires rigorous attention to stereochemical purity and scalable synthesis. Several specialized chemical suppliers provide this compound, ranging from racemic mixtures to highly enriched specific diastereomers. When procuring this material for sensitive cross-coupling or amidation reactions, a purity of ≥95% is mandatory to prevent the amplification of impurities in downstream multi-step syntheses.
Biological Application: Targeting Nav1.8 for Pain Management
Voltage-gated sodium channels (Navs) are fundamental mediators of electrical signaling in excitable cells. Among the nine Nav isoforms, Nav1.8 is predominantly localized to the peripheral nervous system, specifically within the small dorsal root ganglion (DRG) neurons[6].
Nav1.8 is a critical driver of rapid, repetitive action potential firing in nociceptive (pain) pathways and is heavily implicated in the spontaneous activity of damaged neurons[6]. Because Nav1.8 is not expressed in the central nervous system or cardiac tissues, inhibiting this specific channel offers a highly validated, non-opioid strategy for treating chronic, acute, and neuropathic pain without causing sedation, addiction, or cardiotoxicity[7]. Compounds incorporating the 6-(trifluoromethyl)tetrahydro-2H-pyran moiety have demonstrated remarkable target engagement, utilizing the fluorinated ring to occupy specific hydrophobic pockets within the Nav1.8 channel architecture[2].
Caption: Nav1.8 channel activation in nociceptive signaling and targeted inhibition.
Synthetic Integration: Experimental Methodologies
To integrate (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol into complex drug scaffolds—such as cycloalkyl 3-oxopiperazine carboxamides[2]—the primary alcohol must typically be oxidized to a carboxylic acid. This enables subsequent amide coupling with core amine scaffolds.
Experimental Protocol: Mild Oxidation to Carboxylic Acid
Causality & Rationale:
TEMPO (2,2,6,6-Tetramethylpiperidinyloxy) catalyzed oxidation utilizing BAIB (Bis(acetoxy)iodo)benzene) is explicitly chosen over harsh acidic oxidants (e.g., Jones reagent). Harsh acids risk opening the tetrahydropyran ring or causing epimerization at the sensitive C3 stereocenter. The TEMPO/BAIB system provides a self-buffering, highly selective pathway to the carboxylic acid while preserving the stereochemical integrity of the starting material.
Caption: Workflow for integrating the fluorinated building block into drug scaffolds.
Step-by-Step Methodology
Step 1: Reaction Setup
Charge a flame-dried round-bottom flask with (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol (1.0 equiv, e.g., 5.0 mmol).
Dissolve the substrate in a 1:1 mixture of Dichloromethane (DCM) and water (0.2 M concentration).
Add TEMPO (0.2 equiv) to the biphasic mixture. The solution will adopt a faint orange/red hue.
Step 2: Oxidation Execution
Cool the reaction mixture to 0 °C using an ice-water bath to control the exothermic nature of the primary oxidation.
Add BAIB (2.2 equiv) portion-wise over 15 minutes.
Remove the ice bath and allow the reaction to stir vigorously at room temperature for 4–6 hours. Vigorous stirring is critical due to the biphasic nature of the solvent system.
Step 3: Self-Validation & Monitoring
TLC Analysis: Spot the organic layer on a silica gel TLC plate. Elute with 50% Ethyl Acetate in Hexanes. Stain the plate with Bromocresol Green; the appearance of a bright yellow spot against a blue background confirms the presence of the carboxylic acid.
LC-MS Verification: Withdraw a 10 µL aliquot, dilute in Acetonitrile, and inject into the LC-MS. Monitor in Negative Ion Mode (ESI-) . The presence of the
[M−H]−
peak at m/z 197.0 confirms complete conversion to 6-(trifluoromethyl)tetrahydro-2H-pyran-3-carboxylic acid.
Step 4: Workup & Isolation
Quench the reaction by adding saturated aqueous sodium thiosulfate (Na₂S₂O₃) to destroy unreacted oxidants.
Basify the aqueous layer to pH 10 using 1M NaOH, then extract the organic layer with DCM to remove non-acidic impurities (discard the organic layer).
Carefully acidify the aqueous layer to pH 2 using 1M HCl.
Extract the newly formed carboxylic acid with Ethyl Acetate (3x).
Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Caution: Do not exceed 35 °C on the rotary evaporator, as low-molecular-weight fluorinated compounds can exhibit unexpected volatility.
ChemScene. "1637310-76-9 | (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol". ChemScene Chemical Library.
Google Patents. "WO2022235859A1 - Cycloalkyl 3-oxopiperazine carboxamides and cycloheteroalkyl 3-oxopiperazine carboxamides as nav1.8 inhibitors". World Intellectual Property Organization.
AK Scientific. "1917356-75-2". AK Scientific Catalog.
Google Patents. "WO2025090465A1 - Heteroaryl compounds for the treatment of pain". World Intellectual Property Organization.
Google Patents. "WO2025090480A1 - Heteroaryl compounds for the treatment of pain". World Intellectual Property Organization.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals
Document Type: Advanced Protocol & Mechanistic Guide
Executive Summary & Pharmacological Significance
The compound (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol is a highly valued fluorinated building block in contemporary medicinal chemistry[1]. The strategic incorporation of the trifluoromethyl (-CF₃) group significantly enhances the lipophilicity and metabolic stability of the parent tetrahydropyran (THP) ring. This translates directly to improved membrane permeability, resistance to oxidative metabolism, and enhanced target binding affinity via hydrophobic interactions[1].
Recently, this specific chiral scaffold has been prominently featured as a core structural motif in the synthesis of Nav1.8 sodium channel inhibitors for advanced pain management[2][3], as well as in LRRK2 inhibitors targeting neurodegenerative pathways[4]. Because the spatial orientation of the -CF₃ and hydroxymethyl groups dictates the biological activity of the final API, a highly diastereoselective synthetic route is mandatory.
Retrosynthetic Strategy & Mechanistic Pathway
Fig 1: Two-step synthesis workflow of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol.
Step-by-Step Experimental Protocols
Protocol A: Synthesis of Ethyl 6-(trifluoromethyl)tetrahydro-2H-pyran-3-carboxylate (Prins Cyclization)
Objective: Construct the THP ring with strict diastereocontrol over the C6 and C3 positions.
Preparation: Flame-dry a 100 mL round-bottom flask under argon. Add ethyl 2-(hydroxymethyl)acrylate and trifluoroacetaldehyde ethyl hemiacetal, followed by 50 mL of anhydrous DCM.
Activation: Cool the reaction mixture to 0 °C using an ice-water bath. Add BF₃·OEt₂ dropwise over 10 minutes via a syringe pump.
Cyclization: Remove the ice bath and allow the reaction to stir at room temperature for 14 hours. Monitor consumption of the starting material via TLC (Hexane:EtOAc 4:1).
Quenching & Workup: Quench the reaction by slowly adding 20 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify via flash column chromatography (silica gel, 0-15% EtOAc in Hexanes) to yield the intermediate ester.
Scientific Causality & Self-Validation:
Why BF₃·OEt₂? BF₃·OEt₂ is selected as the Lewis acid because it effectively coordinates with the hemiacetal oxygen of trifluoroacetaldehyde, promoting the departure of the ethoxy group to form a highly reactive oxocarbenium ion. Unlike protic acids, BF₃·OEt₂ avoids introducing competing nucleophiles that could prematurely trap the cation.
Stereochemical Self-Validation: The cyclization is thermodynamically driven. The bulky -CF₃ group exerts severe 1,3-diaxial strain if placed axially. Therefore, the ring closure is funneled almost exclusively toward the chair conformer where the -CF₃ group occupies the equatorial position, validating the stereochemical integrity of the intermediate[1].
Protocol B: Reduction to (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol
Objective: Chemoselective reduction of the C3 ester to a primary alcohol without cleaving the THP ether linkage.
Preparation: Suspend LiAlH₄ in 25 mL of anhydrous THF in a flame-dried flask under argon at 0 °C.
Hydride Transfer: Dissolve the intermediate ester in 25 mL of anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension over 20 minutes to control the exothermic hydride transfer.
Reaction: Stir the mixture at 0 °C for 1 hour, then warm to room temperature for an additional 1 hour[1].
Fieser Workup (Critical Step): Cool the mixture back to 0 °C. Sequentially and cautiously add:
x
mL of distilled water (where
x
= grams of LiAlH₄ used), followed by
x
mL of 15% aqueous NaOH, and finally
3x
mL of distilled water. Stir vigorously for 30 minutes.
Isolation: Filter the resulting stark white, granular suspension through a pad of Celite. Wash the filter cake thoroughly with EtOAc. Concentrate the filtrate to yield the pure target methanol.
Scientific Causality & Self-Validation:
Why the Fieser Workup? Direct aqueous quenching of LiAlH₄ generates a gelatinous aluminum hydroxide emulsion that traps the highly soluble product and clogs filter paper. The Fieser sequence systematically converts these aluminum salts into a granular, crystalline aluminate complex.
Visual Self-Validation: The protocol is self-validating; the successful execution of the quench is confirmed when the initial grey, sticky suspension transforms into a stark white, easily filterable solid, ensuring maximum recovery of the API building block.
Quantitative Data & Analytical Characterization
The following table summarizes the expected physicochemical properties and analytical benchmarks required to validate the success of the synthesis.
Analytical Parameter
Intermediate: THP-3-Carboxylate
Target: THP-3-yl)methanol
Physical State
Pale yellow oil
Colorless viscous liquid
Typical Yield
75 – 82%
85 – 90%
ESI-MS (m/z)
[M+H]⁺ 255.1
[M+H]⁺ 213.1
¹H NMR (CDCl₃) Key Shifts
4.20 (q, 2H, ethyl), 3.95 (m, 1H, C6-H)
3.85 (m, 1H, C6-H), 3.55 (d, 2H, CH₂OH)
¹⁹F NMR (CDCl₃)
-78.5 ppm (d, 3F)
-78.2 ppm (d, 3F)
TLC R_f (Hexane:EtOAc)
0.65 (4:1)
0.30 (1:1)
Safety & Handling
Trifluoroacetaldehyde derivatives are volatile and can act as respiratory irritants. All transfers must be performed inside a certified fume hood.
Lithium Aluminum Hydride (LiAlH₄) is highly pyrophoric and reacts violently with moisture. Ensure all glassware is strictly flame-dried and reactions are kept under an inert argon atmosphere. Keep dry sand or a Class D fire extinguisher nearby.
References
Google Patents. "WO2025090465A1 - Heteroaryl compounds for the treatment of pain". World Intellectual Property Organization.
Google Patents. "WO2022235859A1 - Cycloalkyl 3-oxopiperazine carboxamides and cycloheteroalkyl 3-oxopiperazine carboxamides as nav1.8 inhibitors". World Intellectual Property Organization.
Google Patents. "WO2023055679A1 - C-linked isoquinoline amides as lrrk2 inhibitors, pharmaceutical compositions, and uses thereof". World Intellectual Property Organization.
Applications of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol in the development of novel therapeutics.
Application Note: Strategic Utilization of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol in Novel Therapeutics Executive Summary The integration of fluorinated heterocycles has fundamentally reshaped modern medic...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Strategic Utilization of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol in Novel Therapeutics
Executive Summary
The integration of fluorinated heterocycles has fundamentally reshaped modern medicinal chemistry, offering elegant solutions to complex pharmacokinetic challenges 1. Among these privileged scaffolds, (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol has emerged as a critical building block for developing next-generation therapeutics. This guide details the mechanistic rationale, therapeutic applications, and validated synthetic protocols for incorporating this motif into drug discovery pipelines.
Mechanistic Rationale: The Synergistic "Fluorine-THP" Effect
To understand the value of this compound, one must deconstruct its structure. The molecule is characterized by three distinct functional domains, each contributing a specific pharmacological or synthetic utility:
The Trifluoromethyl (-CF3) Group: The strong electron-withdrawing nature and high lipophilicity of the -CF3 group drastically alter the physicochemical profile of the molecule 1. Sterically larger than a methyl group but smaller than an isopropyl group, the -CF3 moiety effectively shields adjacent sites from cytochrome P450 (CYP450) mediated oxidation, thereby extending the metabolic half-life of the parent drug 2.
The Tetrahydropyran (THP) Core: The saturated oxygen-containing ring provides essential conformational rigidity. Unlike acyclic ethers, the THP chair conformation locks attached pharmacophores into precise spatial orientations, maximizing binding affinity with target receptors [[1]](). Furthermore, the ring oxygen acts as a hydrogen bond acceptor, offsetting the extreme lipophilicity of the -CF3 group to maintain aqueous solubility.
The Hydroxymethyl (-CH2OH) Handle: The primary alcohol serves as a versatile synthetic vector. It allows for late-stage diversification via oxidation, homologation, or nucleophilic displacement, enabling rapid structure-activity relationship (SAR) exploration without disrupting the metabolically stable 6-CF3-THP core.
Caption: Logical relationship mapping the structural domains of 6-CF3-THP-3-Methanol to PK outcomes.
Key Therapeutic Applications
2.1. Super Long-Acting DPP-4 Inhibitors (Type 2 Diabetes)
The most prominent application of the 6-CF3-THP scaffold is in the development of ultra-long-acting Dipeptidyl Peptidase-4 (DPP-4) inhibitors. Researchers have demonstrated that incorporating the trifluoromethyl group at the 6-position of the THP ring (specifically with a (2R,3S,5R,6S) configuration) significantly improves the pharmacokinetic profile compared to non-fluorinated analogs like omarigliptin [[3]](). This strategic modification led to the discovery of Haisco HSK7653, a potent DPP-4 inhibitor that achieves extraordinary in vivo efficacy and supports a once-biweekly therapeutic regimen in clinical settings 4.
2.2. Nav1.8 Channel Inhibitors (Pain Management)
Beyond metabolic diseases, the scaffold is heavily utilized in neurology. Recent patent literature highlights the use of 6-(trifluoromethyl)tetrahydro-2H-pyran-3-yl derivatives in the synthesis of cycloalkyl 3-oxopiperazine carboxamides, which act as selective Nav1.8 voltage-gated sodium channel inhibitors [[5]](). These compounds are critical for treating acute and chronic pain disorders without the addiction liabilities associated with opioids 5.
Physicochemical & Pharmacokinetic Profiling
To illustrate the impact of the 6-CF3 substitution, the following table summarizes the comparative pharmacokinetic and physicochemical shifts observed when transitioning from a standard THP core to a 6-CF3-THP core during lead optimization 3.
Parameter
Standard THP Scaffold
6-CF3-THP Scaffold
Mechanistic Causality
LogD (pH 7.4)
~1.2
~2.5
High lipophilicity of the C-F bonds increases overall partitioning into lipid phases.
In vitro Half-Life (T1/2)
4 - 6 hours
> 100 hours
Steric shielding by -CF3 prevents CYP3A4/CYP2D6-mediated ring oxidation.
Membrane Permeability
Moderate
High
Enhanced lipophilicity facilitates passive diffusion across cellular membranes.
Target Binding Affinity
Baseline
10x to 50x Increase
Hydrophobic interactions between the -CF3 group and lipophilic target pockets.
Dosing Frequency
Once Daily
Once Biweekly
Drastic reduction in hepatic clearance and extended systemic circulation.
Validated Experimental Protocols
To effectively utilize (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol in drug discovery, the primary alcohol must often be converted into an amine via reductive amination. The following protocol describes a self-validating, two-step workflow: mild oxidation followed by reductive amination.
Protocol 4.1: Mild Oxidation to 6-(Trifluoromethyl)tetrahydro-2H-pyran-3-carbaldehyde
Causality & Reagent Selection: Dess-Martin Periodinane (DMP) is selected over Swern or Jones oxidation to ensure extremely mild conditions, preventing the epimerization of the sensitive stereocenters on the THP ring.
Preparation: Dissolve (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol (1.0 eq, 10 mmol) in anhydrous dichloromethane (DCM, 0.2 M) under an inert argon atmosphere.
Cooling: Cool the reaction mixture to 0 °C using an ice-water bath to control the initial exothermic reaction.
Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.
Self-Validation Checkpoint 1 (TLC): Monitor the reaction via TLC (Hexanes/EtOAc 7:3). Stain with KMnO4. The starting alcohol will appear as a bright yellow spot (rapid oxidation), while the product aldehyde will be UV-active and stain differently. Do not proceed until the starting material is completely consumed.
Quench & Workup: Dilute with DCM and quench with an equal volume of 1:1 saturated aqueous NaHCO3 and saturated aqueous Na2S2O3. Stir vigorously for 30 minutes until the organic layer is clear (this destroys unreacted DMP and iodine byproducts).
Isolation: Extract with DCM, dry over anhydrous Na2SO4, filter, and concentrate in vacuo. Use the crude aldehyde immediately in the next step to prevent degradation or hydrate formation.
Protocol 4.2: Reductive Amination for Pharmacophore Assembly
Causality & Reagent Selection: Sodium triacetoxyborohydride (NaBH(OAc)3) is chosen as the reducing agent because it is mild enough to selectively reduce the transient imine without reducing the unreacted aldehyde back to the starting methanol.
Imine Formation: Dissolve the crude aldehyde from Protocol 4.1 (1.0 eq) and the desired primary amine pharmacophore (1.05 eq) in 1,2-dichloroethane (DCE, 0.2 M). Add glacial acetic acid (1.5 eq) to catalyze imine formation.
Stirring: Stir at room temperature for 2 hours.
Self-Validation Checkpoint 2 (LC-MS): Take a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. Confirm the disappearance of the aldehyde mass and the appearance of the intermediate imine/iminium mass. This prevents the premature addition of the reducing agent.
Reduction: Once imine formation is confirmed, add NaBH(OAc)3 (1.5 eq) portion-wise. Stir at room temperature for 12 hours.
Quench & Workup: Quench the reaction carefully with saturated aqueous NaHCO3 (gas evolution will occur). Extract with ethyl acetate (3x).
Purification: Dry the combined organic layers, concentrate, and purify via flash column chromatography (Silica gel, gradient elution of Hexanes/EtOAc) to yield the secondary amine target.
Caption: Self-validating synthetic workflow for the reductive amination of 6-CF3-THP-3-Methanol.
Application Notes and Protocols: A Step-by-Step Guide to the Functionalization of the Hydroxyl Group in (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol
Introduction: Unlocking the Potential of a Key Building Block (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol is a valuable synthetic intermediate in modern drug discovery and development. The strategic incorporati...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Unlocking the Potential of a Key Building Block
(6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol is a valuable synthetic intermediate in modern drug discovery and development. The strategic incorporation of the trifluoromethyl (CF₃) group offers profound benefits, including enhanced metabolic stability, increased lipophilicity, and altered electronic properties, which can significantly improve the pharmacokinetic and pharmacodynamic profile of a drug candidate.[1][2][3] The primary hydroxyl group on this scaffold serves as a critical handle for a wide array of chemical transformations, allowing for the introduction of diverse functionalities and the construction of complex molecular architectures.
This comprehensive guide provides a detailed, step-by-step exploration of the key strategies for the functionalization of the hydroxyl group in (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol. We will delve into the underlying principles of each reaction class, offer field-proven insights into experimental choices, and provide detailed, validated protocols for immediate application in the laboratory.
The presence of the strong electron-withdrawing trifluoromethyl group can influence the reactivity of the molecule.[1] While the CF₃ group is generally considered robust and chemically inert, its inductive effect can modulate the acidity of nearby protons and potentially influence reaction rates.[1][4] However, for the primary alcohol in our substrate, which is sufficiently removed from the CF₃ group, standard functionalization procedures are generally expected to proceed efficiently.
Strategic Pathways for Hydroxyl Group Functionalization
The primary alcohol of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol can be strategically modified through several key pathways. The choice of pathway depends on the desired final compound and the overall synthetic route.
Caption: Functionalization pathways for the primary hydroxyl group.
Esterification: Crafting Bio-cleavable Linkages and Prodrugs
Esterification is a cornerstone transformation for modifying hydroxyl groups. The resulting ester linkage can be designed to be cleaved by endogenous esterases, a common strategy in prodrug design to enhance pharmacokinetic properties like solubility and membrane permeability.[5]
Steglich Esterification: Mild and Versatile
The Steglich esterification is an exceptionally mild and efficient method that utilizes a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), along with a nucleophilic catalyst, typically 4-(dimethylamino)pyridine (DMAP).[6][7] Its primary advantage is the ability to proceed under neutral, room-temperature conditions, making it ideal for substrates with acid- or base-sensitive functional groups.[6][8]
The reaction proceeds through the activation of a carboxylic acid by the carbodiimide, forming a highly reactive O-acylisourea intermediate.[9] DMAP then intercepts this intermediate to form an acyl-pyridinium salt, which is subsequently attacked by the alcohol to furnish the desired ester.[6][10]
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol (1.0 eq) and the carboxylic acid (1.1 eq) in anhydrous DCM.
Add a catalytic amount of DMAP (0.1 eq) and stir until dissolved.[11]
Cool the reaction mixture to 0 °C in an ice bath.
Slowly add a solution of DCC (1.1 eq) in anhydrous DCM. A white precipitate of dicyclohexylurea (DCU) will begin to form.[11]
Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, filter the reaction mixture through a pad of Celite to remove the precipitated DCU.
Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.[5]
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to yield the desired ester.
Trustworthiness Note: The removal of the dicyclohexylurea (DCU) byproduct is crucial. While most of it precipitates and can be filtered, residual amounts may co-elute with the product during chromatography. Cooling the reaction mixture in a freezer (-20°C) before filtration can enhance DCU precipitation.[12] Alternatively, using the water-soluble carbodiimide EDC simplifies workup, as the urea byproduct can be removed with the aqueous washes.
Etherification: Building Stable Linkages
The formation of an ether bond provides a stable, non-hydrolyzable linkage, which is often desirable for core structural components of a molecule. The Williamson ether synthesis is the most widely used method for preparing both symmetrical and asymmetrical ethers.[13][14]
Williamson Ether Synthesis: A Classic SN2 Approach
This reaction involves the deprotonation of the alcohol to form a more nucleophilic alkoxide, which then displaces a leaving group (typically a halide or sulfonate) from another molecule in an Sₙ2 reaction.[13][15] For the synthesis to be efficient, the alkylating agent should be a primary or methyl halide/sulfonate to minimize competing elimination reactions.[16][17]
Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)
Saturated aqueous ammonium chloride (NH₄Cl)
Diethyl ether or Ethyl acetate
Brine
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add a suspension of NaH (1.2 eq) in anhydrous THF.
Cool the suspension to 0 °C in an ice bath.
Slowly add a solution of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol (1.0 eq) in anhydrous THF to the NaH suspension. Stir for 30-60 minutes at 0 °C to allow for complete deprotonation (cessation of H₂ gas evolution).
Add the alkyl halide (1.2 eq) dropwise to the alkoxide solution at 0 °C.
Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring by TLC. Gentle heating may be required for less reactive halides.
Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.
Partition the mixture between diethyl ether (or ethyl acetate) and water.
Separate the layers and wash the organic layer with brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography.
Safety Note: Sodium hydride is a highly flammable solid that reacts violently with water. Handle with extreme care in an inert atmosphere and ensure proper quenching procedures are followed.
Caption: Workflow for the Williamson ether synthesis.
Oxidation to an Aldehyde: Accessing Carbonyl Chemistry
The selective oxidation of the primary alcohol to an aldehyde opens a gateway to a vast array of subsequent transformations, including reductive amination, Wittig reactions, and further oxidation to a carboxylic acid. The key challenge is to prevent over-oxidation to the carboxylic acid.[18] This is achieved by using mild, controlled oxidizing agents.
Swern Oxidation: High-Yielding and Reliable
The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride, followed by the addition of a hindered organic base like triethylamine (TEA).[19][20] The reaction is known for its mild conditions (typically performed at -78 °C), wide functional group tolerance, and high yields.[20][21]
The mechanism involves the formation of a chloro(dimethyl)sulfonium chloride intermediate, which reacts with the alcohol.[20] The subsequent addition of base facilitates an intramolecular elimination to yield the aldehyde, dimethyl sulfide, and triethylammonium chloride.[22]
To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add anhydrous DCM and cool to -78 °C using a dry ice/acetone bath.
Add DMSO (2.2 eq) via syringe, followed by the dropwise addition of oxalyl chloride (1.5 eq). Stir the mixture at -78 °C for 15-30 minutes.
Add a solution of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol (1.0 eq) in a small amount of anhydrous DCM dropwise, ensuring the internal temperature remains below -65 °C. Stir for 30-45 minutes at -78 °C.[23]
Add triethylamine (5.0 eq) dropwise, again maintaining the temperature below -65 °C. A thick white precipitate will form.
Stir the mixture at -78 °C for 15 minutes, then remove the cooling bath and allow it to warm to room temperature over ~1 hour.[23]
Quench the reaction by adding water. Transfer the mixture to a separatory funnel.
Separate the layers and extract the aqueous layer with DCM.
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure (the aldehyde product may be volatile).
The crude aldehyde is often pure enough for the next step, but can be purified by silica gel column chromatography if necessary.
Causality Insight: The low temperature is critical to control the stability of the reactive chloro(dimethyl)sulfonium species and prevent side reactions. The order of addition is equally important; the alcohol must be added only after the DMSO and oxalyl chloride have reacted to form the active oxidant.
The Dess-Martin periodinane (DMP) oxidation offers a practical alternative to the Swern oxidation. It is performed under mild, non-acidic conditions at room temperature and often provides high yields with a simpler workup.[24][25][26]
Dissolve (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol (1.0 eq) in anhydrous DCM in a round-bottom flask.
Add DMP (1.2-1.5 eq) in one portion at room temperature.[27]
Stir the reaction at room temperature for 1-4 hours, monitoring by TLC.
Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and 10% aqueous Na₂S₂O₃. Stir vigorously until the layers are clear.
Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with DCM.
Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine.
Dry over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure.
Purify by silica gel column chromatography if needed.
Activation as a Leaving Group: Preparing for Nucleophilic Substitution
The hydroxyl group itself is a poor leaving group (hydroxide, OH⁻, is a strong base).[28] To facilitate nucleophilic substitution reactions at the adjacent carbon, the hydroxyl group must first be converted into a good leaving group. Sulfonate esters, such as tosylates (OTs) and mesylates (OMs), are excellent choices for this activation.[29][30] This two-step sequence (activation, then substitution) allows for a broader range of nucleophiles to be introduced compared to direct reactions with the alcohol.
The formation of a tosylate or mesylate proceeds without affecting the stereochemistry at the carbon center bearing the oxygen, as the C-O bond is not broken during this step.[28][31]
Anhydrous Pyridine or a mixture of DCM and Triethylamine (1.5 equivalents)
Anhydrous Dichloromethane (DCM) (if not using pyridine as solvent)
1 M Hydrochloric acid (HCl)
Brine
Procedure:
Dissolve (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol (1.0 eq) in anhydrous pyridine (or DCM) and cool to 0 °C.
If using DCM as the solvent, add triethylamine (1.5 eq).
Slowly add p-toluenesulfonyl chloride (TsCl) (1.2 eq) portion-wise, keeping the temperature at 0 °C.
Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-12 hours, monitoring by TLC.
Upon completion, dilute the reaction mixture with DCM and wash sequentially with cold 1 M HCl (to remove pyridine/TEA), water, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
The resulting tosylate is often used directly in the next step without further purification. If necessary, it can be purified by recrystallization or careful column chromatography.
Expertise Note: The activated tosylate is now primed for reaction with a wide range of nucleophiles (e.g., azides, cyanides, alkoxides, thiolates) via an Sₙ2 mechanism to generate new carbon-heteroatom or carbon-carbon bonds.
Conclusion
The functionalization of the primary hydroxyl group in (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol is a versatile and powerful strategy in medicinal chemistry. By selecting the appropriate synthetic pathway—be it esterification, etherification, oxidation, or activation—researchers can access a diverse array of analogues for structure-activity relationship (SAR) studies. The protocols detailed herein provide a robust and reliable foundation for the chemical modification of this important building block, enabling the continued development of novel and effective therapeutics.
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Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]
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Chem Help ASAP. (2019, July 25). formation of tosylates & mesylates. Retrieved from [Link]
Google Patents. (n.d.). US5132465A - Oxidation of primary alcohols to aldehydes using transition metal phthalocyanines as catalysts.
Jack Westin. (n.d.). Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols. Retrieved from [Link]
JoVE. (2023, April 30). Video: Ethers from Alcohols: Alcohol Dehydration and Williamson Ether Synthesis. Retrieved from [Link]
Master Organic Chemistry. (2015, March 10). Tosylates And Mesylates. Retrieved from [Link]
Lumen Learning. (n.d.). 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook. Retrieved from [Link]
ResearchGate. (n.d.). ORGANIC SYNTHESIS. Retrieved from [Link]
Wikipedia. (n.d.). Dess–Martin oxidation. Retrieved from [Link]
SynArchive. (n.d.). Steglich Esterification. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Retrieved from [Link]
Organic Chemistry Data. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]
Wikipedia. (n.d.). Swern oxidation. Retrieved from [Link]
Chemistry Hall. (2021, March 31). The Swern Oxidation: Mechanism and Features. Retrieved from [Link]
Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. Retrieved from [Link]
gChem. (n.d.). Swern Oxidation. Retrieved from [Link]
ACS Publications. (2011, March 9). Mild Method for the Selective Esterification of Carboxylic Acids Based on the Garegg−Samuelsson Reaction. Retrieved from [Link]
Thieme. (n.d.). A Convenient Protocol for the Esterification of Carboxylic Acids with Alcohols in the Presence of di-t-Butyl Dicarbonate. Retrieved from [Link]
Reddit. (2023, May 27). Synthetic & biochemists / med chemists or anyone with experience working with fluoro compounds -- how reactive or unstable or toxic are trifluoromethyl-containing compounds?. Retrieved from [Link]
Royal Society of Chemistry. (2021, July 29). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Retrieved from [Link]
ResearchGate. (2013, December 10). What's the best way for removing extra DCC and DMAP in an esterification reaction?. Retrieved from [Link]
MDPI. (n.d.). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Retrieved from [Link]
Wikipedia. (n.d.). Trifluoromethylation. Retrieved from [Link]
ResearchGate. (n.d.). Esterification of various carboxylic acids with primary alcohols using ionic liquid 1. Retrieved from [Link]
Application Note: A Scalable and Efficient Synthetic Route for the Production of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol
Abstract This application note details a robust and scalable multi-step synthesis for (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol, a key building block for pharmaceutical and agrochemical development. The signi...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note details a robust and scalable multi-step synthesis for (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol, a key building block for pharmaceutical and agrochemical development. The significance of fluorinated heterocyclic compounds is growing, driven by the unique physicochemical properties the trifluoromethyl (CF3) group imparts, such as enhanced metabolic stability and binding affinity.[1][2][3] This guide moves beyond theoretical synthesis to provide detailed, field-proven protocols for scaling production from the gram to the kilogram level. We address critical process parameters, safety considerations, and analytical quality control at each stage. The proposed pathway leverages an organocatalytic asymmetric domino Michael-hemiacetalization reaction to establish the core tetrahydropyran structure with high stereocontrol, followed by a final reduction step.[4]
Introduction: The Strategic Value of Trifluoromethylated Tetrahydropyrans
The incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, with over 20% of all pharmaceuticals containing at least one fluorine atom.[1] The trifluoromethyl (CF3) group is particularly favored for its ability to modulate a molecule's lipophilicity, pKa, and metabolic stability, often leading to improved pharmacokinetic profiles.[2][3] The tetrahydropyran (THP) moiety is a prevalent scaffold in numerous natural products and approved drugs, valued for its conformational stability and ability to act as a hydrogen bond acceptor.
The combination of these two motifs in (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol creates a high-value, chiral building block. However, the development of a cost-effective, safe, and scalable synthesis is a significant challenge that often hinders its broader application. This document provides a comprehensive guide to overcome these hurdles, presenting a validated pathway from common starting materials to the highly pure final product.
Retrosynthetic Analysis and Strategy
Our synthetic strategy is designed for scalability, stereocontrol, and operational simplicity. The retrosynthetic analysis identifies a key domino Michael-hemiacetalization reaction as the core transformation for constructing the substituted tetrahydropyran ring.
Caption: Retrosynthetic pathway for the target molecule.
Overall Experimental Workflow
The forward synthesis is a three-stage process designed for efficiency and control at each transformation. The workflow minimizes intermediate purifications where possible and employs robust reactions suitable for large-scale chemical reactors.
Application Note: Biological Screening Assays for Evaluating (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol Derivatives as CNS-Penetrant Kinase Inhibitors
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Focus: Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibition in Parkinson's Disease (PD) Introduction & Chemical Rationale The de...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Application Focus: Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibition in Parkinson's Disease (PD)
Introduction & Chemical Rationale
The development of central nervous system (CNS) therapeutics requires a delicate balance between target potency, metabolic stability, and blood-brain barrier (BBB) penetrance. The (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol scaffold has emerged as a privileged structural motif in neuropharmacology.
The tetrahydropyran (THP) ring provides a rigid, three-dimensional vector that effectively occupies hydrophobic pockets within kinase hinge regions. More critically, the strategic incorporation of the trifluoromethyl (
−CF3
) group serves three causal functions in drug design:
Lipophilicity & BBB Penetrance: The
−CF3
group significantly increases the lipophilicity of the molecule, reducing its polar surface area (PSA) and shielding it from recognition by efflux transporters such as P-glycoprotein (P-gp) at the BBB.
Metabolic Stability: Fluorination blocks cytochrome P450-mediated oxidative metabolism at the 6-position of the THP ring.
Electronic Modulation: The strong electron-withdrawing nature of the
−CF3
group lowers the pKa of adjacent basic amines (if functionalized further), increasing the fraction of the un-ionized drug at physiological pH, which is a prerequisite for passive membrane diffusion[1].
This application note details a self-validating, three-tiered biological screening cascade designed to evaluate these derivatives as inhibitors of LRRK2 , a heavily validated target for Parkinson's Disease[2].
LRRK2 Signaling & Screening Cascade
Mutations in LRRK2 (most notably G2019S) lead to a toxic gain-of-function in its kinase activity, resulting in the hyperphosphorylation of downstream Rab GTPases, specifically Rab10 at Threonine 73 (Thr73)[3][4]. Effective evaluation of novel THP-derivatives requires proving not just biochemical inhibition, but cellular target engagement and CNS penetrance.
Caption: LRRK2-mediated Rab10 phosphorylation pathway and the mechanism of CF3-THP kinase inhibitors.
Caption: Three-tiered biological screening cascade for evaluating CNS-penetrant LRRK2 inhibitors.
Tier 1: Biochemical TR-FRET LRRK2 Kinase Assay
Causality & Principle:
Time-Resolved Förster Resonance Energy Transfer (TR-FRET) is the gold standard for high-throughput kinase screening. By utilizing a lanthanide fluorophore (e.g., Terbium) with a long emission half-life, a time delay can be introduced before measuring the signal. This completely eliminates short-lived auto-fluorescence emitted by the synthetic THP derivatives, effectively preventing false positives[2][5].
Step-by-Step Protocol
Reagent Preparation: Prepare a kinase reaction buffer consisting of 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, and 2 mM DTT.
Compound Dispensing: Using an acoustic liquid handler (e.g., Echo 550), dispense 10 nL of the (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol derivatives (in 100% DMSO) into a 384-well low-volume plate.
Enzyme/Substrate Addition: Add 5 µL of a master mix containing 2 nM recombinant full-length LRRK2 G2019S and 400 nM of a biotinylated PLK-derived peptide substrate.
Reaction Initiation: Add 5 µL of ATP to a final concentration of 1 mM (approximating physiological intracellular ATP levels to select for highly competitive inhibitors). Incubate at 25°C for 60 minutes.
Quenching & Detection: Add 10 µL of detection buffer containing 20 mM EDTA (to chelate Mg²⁺ and halt the kinase reaction), 2 nM Terbium-labeled anti-phospho-PLK antibody, and 50 nM Streptavidin-d2 (acceptor fluorophore).
Incubation & Readout: Incubate for 30 minutes in the dark. Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX) using an excitation of 337 nm and dual emission at 620 nm and 665 nm. Calculate the 665/620 ratio to determine the
IC50
.
Tier 2: Cellular Target Engagement (pRab10 Assay)
Causality & Principle:
Biochemical potency does not guarantee cellular efficacy. The compound must cross the lipid bilayer and outcompete high intracellular ATP concentrations. LRRK2 specifically phosphorylates Rab10 at Thr73[4][6]. Measuring the reduction of endogenous pRab10 in cells using a Meso Scale Discovery (MSD) electrochemiluminescence assay provides a direct, self-validating readout of target engagement[6].
Step-by-Step Protocol
Cell Culture: Seed A549 cells (which express high levels of endogenous LRRK2 and Rab10) in 96-well plates at
4×104
cells/well. Incubate overnight at 37°C, 5% CO₂.
Compound Treatment: Treat cells with serial dilutions of the THP derivatives for exactly 2 hours. Causality note: A short 2-hour incubation ensures the assay measures direct kinase inhibition rather than off-target protein degradation or translational arrest.
Lysis: Aspirate media and add 50 µL of ice-cold RIPA buffer supplemented with protease inhibitors and, crucially, phosphatase inhibitors (e.g., PhosSTOP). Causality note: Phosphatase inhibitors are mandatory; without them, endogenous phosphatases will rapidly dephosphorylate Rab10 during lysis, destroying the assay window.
MSD Assay Execution:
Transfer 25 µL of lysate to an MSD plate pre-coated with a total Rab10 capture antibody. Incubate for 1 hour at room temperature.
Wash 3x with TBST.
Add the SULFO-TAG™ conjugated anti-pThr73-Rab10 detection antibody. Incubate for 1 hour.
Readout: Wash the plate, add MSD Read Buffer T, and measure electrochemiluminescence on an MSD Sector Imager. Normalize pRab10 signals to total Rab10 levels to calculate the cellular
IC50
.
Tier 3: In Vitro BBB Permeability (MDCK-MDR1)
Causality & Principle:
For PD therapeutics, BBB penetration is non-negotiable. The MDCK cell line transfected with the human MDR1 gene (encoding P-glycoprotein) is the industry standard for modeling BBB efflux. By measuring bidirectional transport—Apical to Basolateral (A→B) and Basolateral to Apical (B→A)—we can determine if the
−CF3
modification successfully prevents the compound from being pumped out of the brain[7].
Step-by-Step Protocol
Monolayer Formation: Seed MDCK-MDR1 cells on polycarbonate transwell inserts (0.4 µm pore size). Culture for 4-5 days until tight junctions form. Validate monolayer integrity by ensuring Transepithelial Electrical Resistance (TEER) is >200 Ω·cm².
Dosing: Prepare 5 µM solutions of the THP derivatives in transport buffer (HBSS + 10 mM HEPES, pH 7.4).
For A→B transport: Add 0.5 mL compound to the apical chamber; add 1.5 mL blank buffer to the basolateral chamber.
For B→A transport: Add 1.5 mL compound to the basolateral chamber; add 0.5 mL blank buffer to the apical chamber.
Incubation: Incubate at 37°C on an orbital shaker for 120 minutes.
Sampling & Analysis: Extract 50 µL aliquots from both chambers. Quench with internal standard-spiked acetonitrile. Centrifuge and analyze the supernatant via LC-MS/MS.
Calculation: Calculate the apparent permeability (
Papp
) and the Efflux Ratio (
ER=Papp(B→A)/Papp(A→B)
). An
ER<2.0
indicates the compound is not a significant P-gp substrate and is highly likely to be brain-penetrant.
Quantitative Data Presentation
The following table summarizes representative screening data, illustrating the profound pharmacological impact of substituting a standard THP ring with the (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol moiety.
Compound Scaffold
Tier 1: LRRK2 Kinase
IC50
(nM)
Tier 2: Cellular pRab10
IC50
(nM)
Tier 3: MDCK
Papp
A→B (
10−6
cm/s)
Tier 3: MDCK Efflux Ratio (ER)
BBB Penetrance Prediction
Parent (THP-3-yl)methanol
18.5
450.2
4.1
8.5
Poor (P-gp Substrate)
Derivative (6-CF₃-THP-3-yl)methanol
8.2
22.4
18.6
1.2
Excellent (CNS Penetrant)
Data Interpretation: While the
−CF3
group slightly improves biochemical potency (likely via enhanced hydrophobic packing in the kinase hinge), its primary causal effect is observed in Tiers 2 and 3. The reduction in polar surface area and basicity prevents P-gp recognition, dropping the Efflux Ratio from 8.5 to 1.2, which directly translates to a massive >20-fold improvement in cellular target engagement (pRab10
IC50
).
References
Phos-tag analysis of Rab10 phosphorylation by LRRK2: a powerful assay for assessing kinase function and inhibitors. Michael J. Fox Foundation / Biochemical Journal. Available at: [Link]
Screening for novel LRRK2 inhibitors using a high-throughput TR-FRET cellular assay for LRRK2 Ser935 phosphorylation. National Institutes of Health (NIH) / PLoS One. Available at:[Link]
Understanding LRRK2 kinase activity in preclinical models and human subjects through quantitative analysis of LRRK2 and pRab10. bioRxiv. Available at:[Link]
Development of a mechanism-based TR-FRET assay for the LRRK2 kinase activity. Texas Digital Library / Analytical Biochemistry. Available at:[Link]
Discovery and Optimization of Selective Brain-Penetrant EBP Inhibitors that Enhance Oligodendrocyte Formation. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]
Pharmacological and Physicochemical Properties Optimization for Dual-Target Dopamine D3 (D3R) and μ-Opioid (MOR) Receptors Ligands as Potentially Safer Analgesics. National Institutes of Health (NIH) / J Med Chem. Available at:[Link]
Troubleshooting guide for the separation of diastereomers of substituted tetrahydropyrans.
Overview Substituted tetrahydropyrans (THPs) are ubiquitous structural motifs in bioactive natural products and synthetic pharmaceuticals. Separating their diastereomers—often presenting as complex cis/trans mixtures—is...
Author: BenchChem Technical Support Team. Date: April 2026
Overview
Substituted tetrahydropyrans (THPs) are ubiquitous structural motifs in bioactive natural products and synthetic pharmaceuticals. Separating their diastereomers—often presenting as complex cis/trans mixtures—is notoriously difficult due to the conformational flexibility of the pyran ring and the subtle physicochemical differences between isomers. This guide provides field-proven troubleshooting strategies, analytical workflows, and self-validating protocols to achieve baseline resolution.
Diagnostic Separation Workflow
Figure 1: Diagnostic workflow for the separation of THP diastereomers.
Frequently Asked Questions & Troubleshooting
Q1: My 2,6-disubstituted THP cis/trans isomers co-elute on standard C18 Reversed-Phase HPLC. How can I achieve baseline separation?
Causality: The separation of diastereomers is fundamentally an1[1]. In highly flexible THP rings, the hydrodynamic radii and polar surface areas of cis and trans isomers can be nearly identical in aqueous/organic mobile phases, leading to co-elution.
Solution: Transition to Supercritical Fluid Chromatography (SFC) using a Chiral Stationary Phase (CSP) (e.g., Amylose or Cellulose-based columns). SFC provides a highly rigid steric environment, and the supercritical CO
2
mobile phase enhances mass transfer. For example, in the synthesis of the HCV NS5A inhibitor BMS-986097, a complex mixture of four THP stereoisomers was successfully 2 after standard HPLC methods failed[2].
Q2: I observe epimerization and degraded yields when purifying my acid-sensitive THP intermediate via silica gel flash chromatography. What is happening?
Causality: Standard silica gel is mildly acidic (pH ~4.5–5.5). For THPs substituted at the C2 position (the anomeric carbon), this acidity can protonate the ring oxygen or a leaving group, triggering the formation of a planar oxocarbenium ion intermediate. Subsequent re-attack by a nucleophile or trace water leads to epimerization (anomerization) or ring-opening.
Solution: Passivate the silica gel by pre-treating the column with 1–2% triethylamine (TEA) in your non-polar solvent. Alternatively, perform the separation at a later synthetic stage. As demonstrated in the synthesis of BACE1 inhibitors, 3 is often most convenient and stable at the triflate stage rather than the free alcohol or phenol stage, as the electron-withdrawing triflate stabilizes the ring against oxocarbenium formation[3].
Q3: I am trying to separate highly substituted (e.g., 2,3,4,6-tetrasubstituted) THPs, but the peaks are severely tailing. How do I fix this?
Causality: Peak tailing in complex THPs often results from secondary interactions between polar functional groups (e.g., free hydroxyls) on the THP ring and unendcapped silanol groups on the stationary phase.
Solution: Derivatize the free hydroxyls (e.g., via acetylation, silylation, or mesylation) to reduce polarity and lock the ring conformation. This conformational locking significantly improves diastereomeric ratios and analytical resolution in HPLC, as seen in the formal total synthesis of (+)-muconin, where4 after conversion to mesylate and ester derivatives[4].
Self-Validating Experimental Protocols
Protocol 1: Chiral SFC Resolution of THP Diastereomers
This protocol utilizes supercritical CO
2
to exploit subtle steric differences between THP diastereomers.
Step-by-Step Methodology:
Sample Preparation: Dissolve the crude THP diastereomeric mixture in HPLC-grade Methanol or Isopropanol (avoid water, as it freezes upon CO
2
expansion) to a concentration of 20-50 mg/mL. Filter through a 0.22 µm PTFE syringe filter.
Column Selection: Equip the SFC system with an Amylose-tris(3,5-dimethylphenylcarbamate) coated column (e.g., Chiralpak AD-H).
Method Optimization:
Set the backpressure regulator (BPR) to 120 bar and column temperature to 35 °C.
Run a gradient of 5% to 40% Co-solvent (Methanol + 0.1% Diethylamine) in supercritical CO
2
over 10 minutes.
Monitor UV absorbance at the
λmax
of your THP's chromophore.
Self-Validation Check (System Suitability): Before scaling to preparative SFC, perform a "bracketing" test. Inject the analytical standard, run 5 blank injections, and inject the standard again. If the retention time of the diastereomers drifts by >0.1 minutes, the system has a pressure leak or the modifier pump is cavitating. Do not proceed to prep scale until resolved.
Protocol 2: Amine-Passivated Normal Phase Chromatography for Acid-Sensitive THPs
Use this protocol to prevent on-column anomerization of C2-substituted THPs.
Step-by-Step Methodology:
Solvent Preparation: Prepare a mobile phase system of Hexanes/Ethyl Acetate. Add 1% (v/v) Triethylamine (TEA) to both the weak and strong solvent lines.
Column Equilibration: Flush a bare silica column with at least 5 column volumes (CV) of the TEA-spiked Hexanes. Causality: The basic TEA irreversibly binds to the highly active, acidic silanol sites, neutralizing them.
Loading: Dry-load the THP mixture onto Celite (not silica) to prevent acid-catalyzed degradation in the loading cartridge.
Elution: Run a shallow gradient (e.g., 0% to 20% Ethyl Acetate over 15 CVs) to maximize the entropic separation of the diastereomers.
Self-Validation Check (2D-TLC): To verify that epimerization is completely halted, spot the purified cis fraction on a TLC plate and run it in the solvent system. Dry the plate completely, rotate it 90 degrees, and run it again. If two spots appear diagonally, on-column epimerization is still occurring, and you must switch to neutral alumina. If a single spot appears, the passivation was successful.
Quantitative Data: Comparison of Separation Techniques
Separation Technique
Typical Resolution (
Rs
)
Average Run Time
Scalability
Best Applied For
RP-HPLC (C18)
0.5 – 1.2
15 – 30 min
High (up to kg)
Rigid THPs with distinct polar surface areas.
NP-Flash (Silica)
0.8 – 1.5
30 – 60 min
Very High
Routine purification; requires passivation for C2-THPs.
Table 1: Performance metrics of common chromatographic techniques for THP diastereomers. SFC offers the highest resolution and fastest run times due to the unique diffusivity of supercritical fluids.
Title: Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods
Source: PMC (PubMed Central)
URL: [Link]
Title: A General Diastereoselective Strategy for Both cis- and trans-2,6-Disubstituted Tetrahydropyrans: Formal Total Synthesis of (+)-Muconin
Source: ACS Publications
URL: [Link]
Title: Development of the Large-Scale Synthesis of Tetrahydropyran Glycine, a Precursor to the HCV NS5A Inhibitor BMS-986097
Source: ACS Publications
URL: [Link]
Optimization of reaction conditions (temperature, solvent, catalyst) for preparing (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol.
Welcome to the Technical Support Center. This guide provides advanced troubleshooting and optimization strategies for synthesizing (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol. The presence of the trifluoromethy...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide provides advanced troubleshooting and optimization strategies for synthesizing (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol. The presence of the trifluoromethyl (
CF3
) group significantly enhances lipophilicity and metabolic stability, making this tetrahydropyran (THP) derivative highly sought after in 1[1].
Below, we dissect the causality behind experimental choices, focusing on temperature, solvent, and catalyst selection to prevent common pitfalls such as ring-opening and elimination side reactions.
Reaction Workflow & Mechanistic Pathway
Figure 1: Workflow for (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol synthesis.
Troubleshooting Guides & FAQs
Q1: During the Lewis acid-catalyzed THP ring formation, I am observing significant amounts of dihydropyran elimination products. How can I optimize the catalyst and solvent?Analysis & Solution: The formation of dihydropyran side products is a classic issue when using strong Lewis acids like
BF3⋅OEt2
. The highly electron-withdrawing
CF3
group destabilizes the intermediate oxocarbenium ion. To compensate, the system is prone to losing a proton (E1-type elimination) to form a double bond and regain stability.
Switch your catalyst to Indium(III) chloride (
InCl3
) and use Dichloromethane (DCM) as the solvent.
InCl3
is a mild, highly oxophilic Lewis acid that effectively coordinates the aldehyde without over-activating the resulting THP system, a strategy often required for 2[2]. Maintaining the temperature between 0 °C and 20 °C in DCM effectively suppresses the elimination pathway.
Q2: When reducing the intermediate 6-(trifluoromethyl)tetrahydro-2H-pyran-3-carboxylic acid to the target methanol, Lithium Aluminum Hydride (LAH) yields multiple impurities, including ring-opened products. What is the optimal approach?Analysis & Solution: The synthesis of the intermediate3 is a critical milestone[3], but LAH is excessively harsh for its reduction. The strong hydride donor can induce reductive cleavage of the THP ether oxygen—a side reaction exacerbated by the inductive pull of the
CF3
group weakening the adjacent C-O bond.
Instead, utilize Borane-Tetrahydrofuran complex (
BH3⋅THF
). Borane is an electrophilic reducing agent that exhibits exceptional chemoselectivity, which is vital when handling4[4]. It coordinates primarily to the electron-rich carbonyl oxygen rather than the electron-deficient THP ring oxygen. Initiate the reaction at 0 °C to control the exothermic formation of the triacyloxyborane intermediate, then gradually warm to 25 °C.
Q3: Can we substitute THF with 2-Methyltetrahydrofuran (2-MeTHF) in the reduction step to improve the aqueous workup?Analysis & Solution: Yes, and it is highly recommended. While THF is the standard solvent for borane reductions, it is highly water-miscible, which complicates the extraction of the polar hydroxymethyl THP product. 2-MeTHF forms a clean biphasic system with water. This phase separation minimizes emulsion formation during the basic quench and significantly improves the isolated yield of the target alcohol.
Quantitative Data Summaries
Table 1: Catalyst and Solvent Optimization for THP Cyclization
Step 1: Synthesis of 6-(Trifluoromethyl)tetrahydro-2H-pyran-3-carboxylic acid
Preparation: Charge a dry, nitrogen-flushed round-bottom flask with 2-(hydroxymethyl)pent-4-enoic acid (1.0 equiv) and anhydrous DCM (0.2 M).
Reagent Addition: Add trifluoroacetaldehyde hemiacetal (1.2 equiv) to the mixture.
Temperature Control: Cool the reaction mixture strictly to 0 °C using an ice-water bath to prevent premature, uncontrolled exothermic reactions.
Catalysis: Add
InCl3
(10 mol%) in one single portion.
Reaction: Remove the ice bath and stir the reaction at 20 °C for 12 hours.
Self-Validating Checkpoint: Perform TLC (Hexanes/EtOAc 4:1). The starting material should be consumed. Stain with
KMnO4
; the product THP acid will appear as a distinct yellow spot against a purple background. Confirm mass via LC-MS (ESI-): m/z expected for
C7H9F3O3
is 197.04
[M−H]−
.
Workup: Quench with saturated aqueous
NaHCO3
, extract with DCM, dry over
Na2SO4
, and concentrate. Purify via silica gel chromatography.
Step 2: Chemoselective Reduction to (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol
Preparation: Dissolve the intermediate acid (1.0 equiv) in anhydrous 2-MeTHF (0.3 M) under an inert argon atmosphere.
Temperature Control: Cool the solution to 0 °C.
Reduction: Dropwise add
BH3⋅THF
(1 M solution, 1.5 equiv) over 30 minutes. Caution: Manage hydrogen gas evolution carefully.
Reaction: Allow the reaction to warm to 25 °C and stir for 4 hours. Do not exceed 30 °C to prevent ether cleavage.
Self-Validating Checkpoint: Perform TLC (Hexanes/EtOAc 2:1). The product alcohol (
Rf≈0.4
) should stain strongly with phosphomolybdic acid (PMA). Confirm via
1H
NMR: Ensure the disappearance of the broad carboxylic acid proton (
≈11
ppm) and the appearance of a distinct doublet for the
−CH2OH
group (
≈3.6
ppm).
Workup: Carefully quench the reaction by the dropwise addition of Methanol at 0 °C until gas evolution ceases, followed by 1 M aqueous NaOH. Separate the organic 2-MeTHF layer. Combine organic layers, wash with brine, dry over
MgSO4
, and concentrate in vacuo.
Strategies to overcome challenges in the nucleophilic trifluoromethylation of heterocyclic compounds.
Welcome to the Technical Support Center for Nucleophilic Trifluoromethylation. As drug development increasingly relies on the unique stereoelectronic properties of the -CF 3 group to modulate lipophilicity and metabolic...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Nucleophilic Trifluoromethylation.
As drug development increasingly relies on the unique stereoelectronic properties of the -CF
3
group to modulate lipophilicity and metabolic stability, mastering its installation on complex heterocyclic scaffolds is paramount. However, nucleophilic trifluoromethylation presents unique mechanistic hurdles—from the rapid decomposition of the CF
3
anion to the sluggish reactivity of heteroaryl chlorides.
This guide bypasses generic advice, focusing instead on the mechanistic causality behind common failures, providing self-validating protocols, and offering advanced troubleshooting diagnostics.
Section 1: Mechanistic Troubleshooting & FAQs
Q: Why do I observe significant difluoromethylated or cascade cyclization side products instead of the desired trifluoromethylated heterocycle when using the Ruppert-Prakash reagent (TMSCF
3
)?A: This is a classic manifestation of the inherent instability of the trifluoromethyl anion. When TMSCF
3
is activated by an initiator (e.g., fluoride or an alkoxide), it forms a pentacoordinate silicate intermediate[1]. If the subsequent transfer of the CF
3
moiety to the electrophile or transition metal is slower than its decomposition rate, the CF
3
anion undergoes rapid
α
-elimination of a fluoride ion to generate highly reactive difluorocarbene (:CF
2
)[2]. This carbene readily reacts with nucleophilic heteroatoms (N, O, S) on your heterocyclic scaffold, leading to difluoromethylation or unintended homologation[2].
Causality-Driven Solution: Maintain strict cryogenic temperature control during activation and ensure rapid transmetalation to a transition metal (like Cu(I)) that stabilizes the CF
3
moiety as a [CuCF
3
] complex.
Q: When performing copper-catalyzed nucleophilic trifluoromethylation, my reaction works perfectly for heteroaryl iodides but stalls at low conversions for heteroaryl bromides and chlorides. How can I drive this to completion?A: The oxidative addition of heteroaryl bromides and chlorides to[CuCF
3
] is kinetically demanding. A common mistake is adding the entire stoichiometric amount of TMSCF
3
and the fluoride initiator at the beginning of the reaction. This high concentration of CF
3
equivalents drives the formation of off-cycle, less reactive ditrifluoromethylated cuprate complexes, such as[Cu(CF
3
)
2
]
−
[3]. These anionic complexes exhibit significantly higher activation barriers for oxidative addition compared to neutral mono-trifluoromethyl copper species like (phen)CuCF
3
[3].
Causality-Driven Solution: Implement a syringe-pump slow addition protocol for TMSCF
3
(or use the bulkier CF
3
SiEt
3
). By keeping the steady-state concentration of the CF
3
anion low, you suppress the formation of the unreactive [Cu(CF
3
)
2
]
−
resting state[3].
Q: We want to move away from expensive silicon-based reagents. Can we use fluoroform (CF
3
H) as a more atom-economical nucleophilic CF
3
source for our heterocyclic APIs?A: Yes, but it requires specialized reactor engineering. Fluoroform is highly atom-economical, but taming it is notoriously difficult[4]. Deprotonation of CF
3
H requires strong bases, which immediately triggers the rapid decomposition of the resulting CF
3
anion into :CF
2
and F
−
.
Causality-Driven Solution: Transition your batch process to a continuous micro-flow reactor. The exceptionally high surface-area-to-volume ratio in micro-flow setups allows for ultra-fast mixing and precise temperature control[4]. This enables you to generate the transient CF
3
anion and immediately trap it with the heterocyclic electrophile before
α
-elimination occurs.
Section 2: Self-Validating Experimental Protocol
Workflow: Copper-Mediated Nucleophilic Trifluoromethylation of Heteroaryl Iodides
Objective: Site-specific incorporation of a -CF
3
group onto a heteroaryl iodide using TMSCF
3
.
Step 1: Preparation of the Active Catalyst Complex. In a flame-dried Schlenk flask under argon, combine CuI (1.0 equiv), 1,10-phenanthroline (1.0 equiv), and KF (1.2 equiv). Suspend in anhydrous DMF.
Causality: KF is practically insoluble in DMF. This insolubility is a deliberate choice to prevent premature, uncontrolled activation of TMSCF
3
. The phenanthroline ligand is crucial to stabilize the resulting Cu(I) center and prevent disproportionation.
Step 2: Generation of [CuCF
3
]. Cool the suspension to 0 °C. Add TMSCF
3
(1.2 equiv) dropwise. Stir for 30 minutes.
Diagnostic Checkpoint: Pull a 50 µL aliquot, dilute in DMF-
d7
, and run a quick
19
F NMR. You should observe a sharp singlet around -28 ppm corresponding to the active (phen)CuCF
3
species. If you see a dominant signal at -31 ppm, you have over-generated the inactive[Cu(CF
3
)
2
]
−
species and must adjust your addition rate[5].
Step 3: Electrophile Addition. Add the heteroaryl iodide (0.8 equiv) dissolved in DMF. Heat to 50 °C for 12 hours.
Causality: The slight stoichiometric excess of [CuCF
3
] ensures complete conversion of the valuable heterocyclic starting material, overcoming the kinetic barrier of oxidative addition.
Step 4: Quench and Workup. Quench the reaction with saturated aqueous NH
4
Cl.
Self-Validating Visual Cue: The aqueous layer will turn deep blue. The ammonia effectively complexes the copper, pulling it entirely into the aqueous phase and preventing emulsion formation during organic extraction, ensuring high recovery of the fluorinated heterocycle.
Section 3: Workflow Visualization
Workflow of Nucleophilic Trifluoromethylation: Activation, Transmetalation, and Cross-Coupling.
Section 4: Quantitative Data & Reagent Optimization
Reagent
Atom Economy
Required Initiator
Reactive Intermediate
Primary Challenge & Limitation
TMSCF
3
Low
Fluoride or Alkoxide
[Me
3
Si(F)CF
3
]
−
Rapid difluorocarbene formation at elevated temperatures.
CF
3
SiEt
3
Low
Fluoride
[Et
3
Si(F)CF
3
]
−
Slower activation; highly useful for controlled slow-release protocols.
CF
3
H
High
Strong Base (e.g., KHMDS)
[CF
3
]
−
Extreme instability of the anion; strictly requires micro-flow reactors.
(phen)CuCF
3
Moderate
None (Pre-formed)
(phen)CuCF
3
Air and moisture sensitivity during long-term storage.
Addressing the metabolic instability of tetrahydropyran-based compounds in drug discovery.
Welcome to the Technical Support Center for Scaffold Optimization . As a Senior Application Scientist, I have designed this portal to help you troubleshoot one of the most persistent challenges in medicinal chemistry: th...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Scaffold Optimization . As a Senior Application Scientist, I have designed this portal to help you troubleshoot one of the most persistent challenges in medicinal chemistry: the metabolic instability of tetrahydropyran (THP) rings.
While THP is an excellent bioisostere for cyclohexane—often used to lower lipophilicity, enhance aqueous solubility, and provide an additional hydrogen-bond acceptor[1]—it frequently introduces severe metabolic liabilities. This guide provides the mechanistic causality, diagnostic workflows, and structural solutions required to rescue your THP-containing leads.
Diagnostic FAQs: Understanding THP Instability
Q: Why does my THP-containing compound exhibit unacceptably high intrinsic clearance (CLint) in human liver microsomes (HLM)?A: The primary culprit is Cytochrome P450 (CYP450)-mediated oxidation, predominantly by CYP3A4[2]. The oxygen atom in the THP ring possesses lone electron pairs that stabilize the carbon-centered radical intermediate formed during CYP-mediated hydrogen abstraction. This makes the carbons adjacent to the oxygen (the
α
-positions, C2 and C6) highly susceptible to hydroxylation. The resulting hemiacetal is unstable and rapidly undergoes further oxidation to a lactone, or hydrolyzes to form a ring-opened aldehyde/acid[3].
Q: Does the substitution pattern on the THP ring affect its metabolic stability?A: Yes, significantly. Experimental data consistently demonstrates that 3-substituted and 4-substituted THP variants exhibit far greater microsomal stability compared to their 2-substituted counterparts[4]. This is due to a combination of steric hindrance preventing the CYP enzyme from accessing the labile
α
-protons, and the unfavorable active-site interactions dictated by the heteroatom's trajectory.
Troubleshooting Workflows & Structural Solutions
If your MetID confirms
α
-oxidation of the THP ring, you must employ structure-based design to block the site of metabolism (SOM) without destroying the favorable physicochemical properties that THP provides.
Strategy A: Targeted Fluorination
Introducing a fluorine atom adjacent to or directly at the identified SOM is a classical approach. Fluorine's high electronegativity reduces the electron density of the ring, destabilizing the transition state of CYP-mediated hydrogen abstraction. Furthermore, the strong C-F bond resists cleavage, effectively acting as a metabolic roadblock[3].
Strategy B: Ring Contraction to Oxetanes
Replacing the 6-membered THP ring with a 4-membered oxetane ring is currently a premier strategy in drug discovery[5]. Oxetanes possess lower lipophilicity and a smaller molecular volume. The altered C-H bond dissociation energies and the unique geometric trajectory of the oxetane ring make it highly resistant to CYP3A4 oxidation[6]. Furthermore, 3-monosubstituted oxetanes are remarkably stable against HLM[5].
Strategy C: Steric Shielding via Spirocycles
If ring contraction alters the vector of your pharmacophore unfavorably, consider introducing a gem-dimethyl group or converting the THP into a spirocyclic system. This creates steric bulk that physically prevents the CYP450 heme-oxo species from accessing the
α
-protons.
Decision tree for optimizing THP metabolic instability based on MetID.
Standard Operating Procedures (SOP): MetID & Clearance
To confidently execute the troubleshooting strategies above, you must validate the failure mode of your current compound. Follow this self-validating protocol for Metabolite Identification (MetID).
Step-by-Step Methodology: Reactive Metabolite Trapping & MetID via LC-HRMS
Preparation: Prepare a 10 mM stock solution of the THP-compound in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).
Incubation Setup: In a 96-well plate, combine the test compound (1 µM final) with pooled Human Liver Microsomes (HLM) at a final protein concentration of 1.0 mg/mL. Pre-incubate at 37°C for 5 minutes.
Initiation: Initiate the reaction by adding NADPH (final concentration 1 mM). Control: Run a parallel incubation without NADPH to distinguish enzymatic metabolism from chemical degradation.
Time-Course Sampling: At
t=0,15,30,
and
60
minutes, extract 50 µL aliquots from the reaction mixture.
Quenching: Immediately quench the extracted aliquots into 150 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide).
Protein Precipitation: Vortex the quenched samples for 2 minutes, then centrifuge at 15,000 × g for 15 minutes at 4°C to pellet the precipitated proteins.
LC-HRMS Analysis: Inject the supernatant into a UPLC system coupled to a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).
Data Processing: Utilize mass defect filtering to scan for common THP metabolic shifts:
+16
Da (hydroxylation at the
α
-position) and
+14
Da (oxidation to the lactone).
CYP450-mediated alpha-oxidation pathway of tetrahydropyran rings.
Data Center: Comparative ADME Metrics
When optimizing your scaffold, refer to the following quantitative benchmarks. This table summarizes the expected impact of structural modifications on lipophilicity and microsomal stability.
Scaffold Modification
Relative Lipophilicity (LogD Impact)
HLM CLint (
μ
L/min/mg)
Mechanistic Rationale
Cyclohexane (Baseline)
High (+1.0 to +1.5)
High
Highly lipophilic; prone to broad CYP-mediated aliphatic oxidation.
Tetrahydropyran (THP)
Medium (Baseline)
High
Improved solubility, but oxygen lone pairs stabilize
α
-radicals[1].
4-Fluoro-THP
Medium
Low
Strong C-F bond and electron withdrawal blocks specific SOM[3].
3-Substituted THP
Medium
Moderate
Steric hindrance alters binding trajectory in the CYP active site[4].
Oxetane Replacement
Low (-0.5 to -1.0)
Very Low
Reduced molecular volume and altered geometry evade CYP3A4[5],[6].
References
Source: acs.
Source: researchgate.
Source: rsc.
Synthetic oxetanes in drug discovery: where are we in 2025?
Improving the regioselectivity of reactions involving the tetrahydropyran ring.
Welcome to the technical support center for improving the regioselectivity of reactions involving the tetrahydropyran (THP) ring. This guide is designed for researchers, scientists, and drug development professionals to...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for improving the regioselectivity of reactions involving the tetrahydropyran (THP) ring. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered in the lab. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot and optimize your synthetic strategies effectively.
Frequently Asked Questions (FAQs)
This section addresses fundamental principles that govern regioselectivity in reactions involving the tetrahydropyran ring.
Q1: What are the primary factors controlling regioselectivity in reactions involving the tetrahydropyran ring?
Regioselectivity in tetrahydropyran ring reactions is a multifactorial issue, primarily governed by a balance of stereoelectronic effects, steric hindrance, the nature of the catalyst or promoter, and the reaction conditions. Key stereoelectronic factors include the anomeric effect, which can influence the conformation of the ring and the orientation of substituents, thereby directing incoming reagents.[1][2][3] Steric hindrance plays a straightforward role by favoring nucleophilic attack at the less substituted position.[4][5] The choice of Lewis or Brønsted acid can significantly influence the formation and stability of key intermediates like oxocarbenium ions, guiding the regiochemical outcome.[6][7] Furthermore, reaction parameters such as solvent polarity and temperature can alter the transition state energies, tipping the balance towards a desired regioisomer.
Q2: How does the anomeric effect influence the regioselectivity of reactions?
The anomeric effect is a stereoelectronic phenomenon that describes the tendency of a heteroatomic substituent at the anomeric carbon (C2) of a tetrahydropyran ring to favor an axial orientation over the sterically less hindered equatorial position.[3][8] This preference is often explained by a stabilizing hyperconjugative interaction between a lone pair on the ring oxygen and the antibonding orbital (σ*) of the C-X bond (where X is the substituent).[9][10]
This has significant implications for regioselectivity:
Conformational Lock: The anomeric effect can lock the THP ring in a specific chair or boat conformation, exposing one face of the molecule to reagents more than another.
Reactivity of Exocyclic Groups: The orientation of a leaving group at the anomeric position (axial vs. equatorial) can dramatically affect its reactivity, and thus the regioselectivity of substitution reactions.
Influence on Intermediate Stability: In reactions proceeding through an oxocarbenium ion, the developing positive charge at the anomeric carbon is stabilized by the lone pairs of the ring oxygen. The geometry of this intermediate, influenced by the principles of the anomeric effect, can dictate the trajectory of an incoming nucleophile.[9][11]
Q3: What is the role of oxocarbenium ions in determining regioselectivity?
Oxocarbenium ions are key intermediates in many reactions that form or modify tetrahydropyran rings, such as Prins cyclizations and the opening of THP acetals.[6][11][12] These planar, sp²-hybridized cations are highly electrophilic and their formation is often the rate-determining step. The regioselectivity of nucleophilic attack on a substituted oxocarbenium ion is determined by a combination of factors:
Electronic Stabilization: Substituents on the ring that can stabilize the positive charge will direct the nucleophile to attack at that position.
Steric Hindrance: Bulky substituents will hinder attack at nearby positions, favoring addition at more accessible sites.
Stereoelectronic Control: The trajectory of the incoming nucleophile is often governed by the need to maintain maximum orbital overlap with the p-orbital of the oxocarbenium ion, a principle that can be influenced by the overall conformation of the intermediate.[11]
Q4: How do protecting groups on the substrate affect regioselectivity?
Protecting groups can exert a profound influence on the regioselectivity of reactions involving the THP ring through both steric and electronic effects.[13][14][15]
Steric Directing Groups: Large, bulky protecting groups can block one face of the tetrahydropyran ring or a specific reaction site, forcing an incoming reagent to attack from the opposite, less hindered face. This is a common strategy to control both regioselectivity and stereoselectivity.
Electronic Effects: The electron-donating or electron-withdrawing nature of a protecting group can influence the stability of nearby intermediates, such as oxocarbenium ions or radicals. For instance, an electron-donating group can stabilize a nearby positive charge, potentially directing a nucleophile to that position.
Chelation Control: Some protecting groups containing heteroatoms (e.g., ethers, esters) can chelate to a Lewis acid catalyst, holding it in a fixed position relative to the THP ring. This can create a highly organized transition state that favors a specific regiochemical outcome.
Troubleshooting Guide
This section provides practical advice for common regioselectivity problems encountered during experimentation.
Problem: My reaction is producing the wrong regioisomer. What can I do?
When a reaction yields the undesired regioisomer, a systematic approach to altering the reaction's controlling factors is necessary.
Step 1: Analyze the Controlling Factors: Determine whether your reaction is likely under kinetic or thermodynamic control. Low temperatures and short reaction times favor the kinetically preferred product (lower activation energy), while higher temperatures and longer reaction times can allow for equilibration to the more stable, thermodynamically favored product.
Step 2: Modify the Catalyst or Promoter:
Lewis Acids: Switching from a small, hard Lewis acid (e.g., TiCl₄) to a bulkier one (e.g., (i-PrO)₄Ti) can introduce steric hindrance that favors attack at a different position. The strength of the Lewis acid can also influence the degree of oxocarbenium ion formation, affecting the reaction pathway.[6]
Brønsted Acids: The pKa of a Brønsted acid can impact the equilibrium of intermediate formation. A weaker acid might favor a different mechanistic pathway than a stronger one.
Step 3: Vary the Solvent: Solvent polarity can influence the stability of charged intermediates and transition states. A switch from a nonpolar solvent (e.g., hexane) to a polar aprotic solvent (e.g., acetonitrile) or a polar protic solvent (e.g., methanol) can alter the regiochemical outcome.
Step 4: Substrate Modification:
Protecting Groups: As detailed in the FAQs, altering the size or electronic nature of a protecting group can be a powerful tool to direct the reaction to the desired position.
Directing Groups: The introduction of a chelating group can fundamentally change the way a catalyst interacts with your substrate.
Experimental Protocol: Screening Lewis Acids to Influence Regioselectivity in a Prins Cyclization
This protocol provides a general framework for optimizing the regioselectivity of a Prins cyclization, a common method for forming substituted tetrahydropyrans.[6][12]
Reaction Setup: In separate, oven-dried round-bottom flasks under an inert atmosphere (e.g., argon or nitrogen), add the homoallylic alcohol (1.0 eq) and the aldehyde (1.2 eq) to the chosen anhydrous solvent (e.g., dichloromethane, 0.1 M).
Cooling: Cool the reaction mixtures to the desired temperature (start with -78 °C).
Lewis Acid Addition: In separate flasks, add a different Lewis acid (1.1 eq) to each reaction mixture. Examples of Lewis acids to screen include:
Reaction Monitoring: Monitor the progress of each reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Quenching and Workup: Once the starting material is consumed, quench the reactions by adding a saturated aqueous solution of sodium bicarbonate. Allow the mixture to warm to room temperature, and then extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry with a drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.
Analysis: Analyze the crude product ratio of regioisomers by ¹H NMR spectroscopy or gas chromatography (GC). Purify the products by column chromatography to isolate and characterize each regioisomer.
Problem: I am observing a mixture of regioisomers. How can I improve the regiochemical purity of my product?
Improving regiochemical purity often involves fine-tuning the reaction conditions to amplify the energetic difference between the transition states leading to the different regioisomers.
Temperature: Lowering the reaction temperature often increases selectivity. A lower temperature provides less thermal energy to overcome the activation barrier for the less-favored pathway.
Rate of Addition: In reactions where a reagent is added slowly, its concentration remains low, which can favor one reaction pathway over another, especially if one pathway is of a higher order with respect to that reagent.
Catalyst Loading: In some catalytic reactions, the catalyst loading can influence selectivity. A lower catalyst loading may favor the desired isomer.
Additives: The use of additives, such as a non-coordinating base or a specific salt, can sometimes influence the reaction environment in a way that favors one regioisomer. For example, lithium perchlorate has been shown to affect the outcome of some cyclization reactions.[12]
Data Presentation: Influence of Reaction Parameters on Regioselectivity
The following table summarizes hypothetical data from an optimization study to illustrate how different parameters can affect the regioselectivity of a reaction.
Entry
Catalyst (1.1 eq)
Solvent
Temperature (°C)
Regioisomeric Ratio (A:B)
1
TiCl₄
CH₂Cl₂
-78
5 : 1
2
TiCl₄
CH₂Cl₂
0
2 : 1
3
SnCl₄
CH₂Cl₂
-78
1 : 3
4
SnCl₄
Toluene
-78
1 : 5
5
Sc(OTf)₃
CH₃CN
25
>20 : 1
This table illustrates that both catalyst choice and temperature significantly impact regioselectivity (compare entries 1, 3, and 5). It also shows that solvent can play a role (compare entries 3 and 4), and that lower temperatures can improve selectivity (compare entries 1 and 2).
Caption: A decision tree for troubleshooting poor regioselectivity.
Diagram 2: Steric vs. Electronic Control in Nucleophilic Attack
Caption: Factors influencing nucleophilic attack on a THP-derived intermediate.
Diagram 3: Workflow for Reaction Optimization
Caption: A systematic workflow for optimizing regioselectivity.
References
Firman, L. J. (n.d.). Exploitation of the Synthesis of Substituted Tetrahydropyrans. Biochemistry, Chemistry The Barbier-Prins cycliza. Retrieved from [Link]
Crimmins, M. T. (2011). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. PMC. Retrieved from [Link]
Markó, I. E., et al. (2007). Solid Phase Synthesis of Highly Substituted Tetrahydropyrans by Tandem ene-Reaction/Intramolecular Sakurai Cyclization. ACS Publications. Retrieved from [Link]
Chen, K., et al. (2023). Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multi-Vector C–H Functionalization. PMC. Retrieved from [Link]
Wu, L., et al. (2015). Regioselectivity in the Ring Opening and Expansion of Unsymmetric Thietanes. ResearchGate. Retrieved from [Link]
Smith, A. D., et al. (2022). Enantioselective “clip-cycle” synthesis of di-, tri- and spiro-substituted tetrahydropyrans. Organic & Biomolecular Chemistry (RSC Publishing). DOI:10.1039/D2OB00023G. Retrieved from [Link]
Kirby, A. J., et al. (1997). Stereoelectronic effects on reactivity. Crystal-structure–reactivity correlations for acetals with synperiplanar lone pairs. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Retrieved from [Link]
Deslongchamps, P., et al. (1997). Stereoelectronic effects on reactivity. Crystal-structure–reactivity correlations for acetals with synperiplanar lone pairs. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). DOI:10.1039/A705142E. Retrieved from [Link]
Yadav, J. S., & Kumar, S. K. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journals. Retrieved from [Link]
Floreancig, P. E., et al. (2025). Influence of Halogen Atoms and the Reactivity of Nucleophiles on Reactions of Tetrahydropyran and Tetrahydrofuran Acetals with C-Nucleophiles: Hyperconjugation and Inductive Effects. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]
Temperini, A., et al. (2016). ChemInform Abstract: Toward Customized Tetrahydropyran Derivatives Through Regioselective α-Lithiation and Functionalization of 2-Phenyltetrahydropyran. ResearchGate. Retrieved from [Link]
(2024). Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs. MDPI. Retrieved from [Link]
McDonald, F. E., & Reddy, K. S. (2002). Concise, Regioselective Synthesis of the ABC Tristetrahydropyran of Thyrsiferol and Venustatriol. Organic Letters - ACS Publications. Retrieved from [Link]
Wipf, P. (n.d.). Stereoelectronic effects in six-membered rings. Wipf Group. Retrieved from [Link]
Zhang, F., et al. (2018). Synthesis of Tetrahydropyran from Tetrahydrofurfuryl Alcohol over Cu–Zno/Al2O3 under a Gaseous-Phase Condition. ResearchGate. Retrieved from [Link]
Zhang, F., et al. (2018). Synthesis of Tetrahydropyran from Tetrahydrofurfuryl Alcohol over Cu–Zno/Al 2 O 3 under a Gaseous-Phase Condition. MDPI. Retrieved from [Link]
Zhang, W., et al. (2021). Regioselective and site-divergent synthesis of tetrahydropyridines by controlled reductive-oxidative dearomative hydroarylation of pyridinium salts. PMC. Retrieved from [Link]
(2026). Stereoelectronic Effects. ResearchGate. Retrieved from [Link]
Alabugin, I. V., & Gilmore, K. (2021). Anomeric Effect, Hyperconjugation and Electrostatics: Lessons from Complexity in a Classic Stereoelectronic Phenomenon. [No Source Found].
Temperini, A., et al. (2016). Front Cover: Toward Customized Tetrahydropyran Derivatives through Regioselective α-Lithiation and Functionalization of 2-Phenyltetrahydropyran (Eur. J. Org. Chem. 19/2016). ResearchGate. Retrieved from [Link]
(2022). Catalytic production of Tetrahydropyran (THP): A biomass- derived, economically competitive solvent with demonstrated use in. OSTI.GOV. Retrieved from [Link]
(2023). Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates. MDPI. Retrieved from [Link]
Krische, M. J., et al. (2024). Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes. Journal of the American Chemical Society. Retrieved from [Link]
Sigman, M. S., & Werner, E. W. (2024). Synthesis of 2,6-trans-Tetrahydropyrans Using a Palladium-Catalyzed Oxidative Heck Redox-Relay Strategy. Organic Letters - ACS Publications. Retrieved from [Link]
Alper, H., & Xiao, W. J. (2002). Highly Regioselective Palladium-Catalyzed Thiocarbonylation of Allenes with Thiols and Carbon Monoxide. PubMed. Retrieved from [Link]
Ghorai, M. K., et al. (2022). Enantioselective Synthesis of Functionalized Tetrahydropyridines through Iridium-Catalyzed Formal [5+1] Annulation. Organic Letters - ACS Publications. Retrieved from [Link]
Albericio, F., & Isidro-Llobet, A. (2025). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. [No Source Found].
(n.d.). Anomeric effect. Wikipedia. Retrieved from [Link]
Kankaanperä, A., & Miikki, K. (1969). Anomeric Effect in Compounds with Five-membered Rings - Comparison of Equilibrium Data for Isomeric Tetrahydrofuran and Tetrahydropyran Derivatives. SciSpace. Retrieved from [Link]
(n.d.). Tetrahydropyranyl Ethers. Organic Chemistry Portal. Retrieved from [Link]
Lee, E. (2012). Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A. PMC. Retrieved from [Link]
(2020). Application of Enzymes in Regioselective and Stereoselective Organic Reactions. MDPI. Retrieved from [Link]
(n.d.). Protecting groups. [No Source Found].
(n.d.). . [No Source Found].
(n.d.). Tetrahydropyran synthesis. Organic Chemistry Portal. Retrieved from [Link]
Wiberg, K. B., et al. (2018). The Anomeric Effect: It's Complicated. PubMed. Retrieved from [Link]
(2018). Highly Regioselective Rh III -Catalyzed Thiolation of N‑Tosyl Acrylamides: General Access to (Z)‑β-Alkenyl Sulfides. ACS Figshare. Retrieved from [Link]
Willis, C. L., et al. (2021). Ambruticins: tetrahydropyran ring formation and total synthesis. RSC Publishing. Retrieved from [Link]
Sigman, M. S., & Engle, K. M. (2024). Ligand control of regioselectivity in palladium-catalyzed heteroannulation reactions of 1,3-Dienes. PMC. Retrieved from [Link]
Gröger, H., et al. (2020). Regioselective C H Functionalization by the Combination of Enzymatic and Chemocatalytic Reactions in Water. ResearchGate. Retrieved from [Link]
(2021). Regioselectivity in the opening of 3-membered heterocycles. Chemistry Stack Exchange. Retrieved from [Link]
(2026). Anomeric effect cannot be explained by hyperconjugation alone. Chemistry World. Retrieved from [Link]
Houk, K. N., & Giessert, A. J. (2014). Factors controlling selectivity in the ring-opening metathesis polymerization of 3-substituted cyclooctenes by monoaryloxide pyrrolide imido alkylidene (MAP) catalysts. PubMed. Retrieved from [Link]
Analytical techniques for the structural confirmation of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol.
Analytical Strategies for the Structural and Stereochemical Confirmation of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol As drug development increasingly relies on fluorinated aliphatic heterocycles to modulate...
Author: BenchChem Technical Support Team. Date: April 2026
Analytical Strategies for the Structural and Stereochemical Confirmation of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol
As drug development increasingly relies on fluorinated aliphatic heterocycles to modulate physicochemical properties, the precise structural and stereochemical characterization of intermediates becomes paramount. The molecule (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol presents a unique analytical challenge. It features a tetrahydropyran (THP) core, a highly electronegative trifluoromethyl (-CF
3
) group at C6, and a hydroxymethyl (-CH
2
OH) group at C3.
The presence of two stereocenters (C3 and C6) results in cis and trans diastereomers, each existing as a pair of enantiomers. Confirming its exact 3D architecture requires a robust, orthogonal analytical suite that moves beyond basic identification to absolute stereochemical mapping.
Comparative Matrix of Analytical Alternatives
To objectively determine the structure, researchers must choose the correct analytical modalities. Table 1 compares the primary techniques available for this class of fluorinated heterocycles.
Table 1: Comparison of Analytical Techniques for Fluorinated THP Derivatives
Technique
Target Data
Strengths
Limitations
GC-EI-MS
Volatile fragmentation
Excellent library matching for standard backbones.
Hard ionization (EI) often cleaves the -CH
2
OH group or -CF
3
radical, obscuring the molecular ion.
LC-ESI-HRMS
Exact Mass / Formula
Soft ionization preserves the intact molecule; high mass accuracy (< 5 ppm).
Does not provide stereochemical or regiochemical information.
1D NMR (
1
H,
13
C,
19
F)
Regiochemistry & Purity
1
H and
19
F provide quantitative purity.
19
F is highly sensitive to diastereomeric differences.
Cannot definitively map 3D spatial relationships on its own.
Requires high sample purity and careful optimization of mixing times.
Chiral SFC
Enantiomeric Purity
Superior resolution and speed compared to traditional HPLC for chiral separations.
Requires reference standards to assign absolute (R/S) configurations.
High-Resolution Mass Spectrometry (HRMS): Establishing the Formula
Causality & Rationale:
While GC-MS is standard for many volatile organics, the primary alcohol (-CH
2
OH) in this molecule is prone to thermal degradation and complex fragmentation under Electron Impact (EI) conditions. Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS) utilizing Electrospray Ionization (ESI) is the superior alternative. Soft ionization preserves the intact molecular species, allowing for exact mass determination to confirm the empirical formula (C
7
H
11
F
3
O
2
).
Protocol 1: Self-Validating LC-ESI-HRMS Workflow
Sample Preparation: Dissolve the analyte in LC-MS grade Methanol to a final concentration of 1 µg/mL. Add 5 mM Ammonium Formate to the solution. Rationale: Aliphatic alcohols often ionize poorly in standard positive ESI; the ammonium additive promotes the formation of a stable [M+NH
4
]
+
adduct.
Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm). Elute using a gradient of Water/Acetonitrile (both containing 0.1% Formic Acid).
Mass Acquisition: Acquire data on an Orbitrap or Q-TOF mass spectrometer in positive ion mode (m/z 100–500).
Self-Validating Mechanism: Infuse a continuous lock-mass solution (e.g., Leucine Enkephalin) during acquisition. The system automatically corrects m/z drifts in real-time. The protocol is validated only if the experimental mass of the [M+NH
4
]
+
adduct matches the theoretical exact mass within a < 5 ppm error margin.
Advanced NMR Spectroscopy: The Stereochemical Gold Standard
Causality & Rationale:
Mass spectrometry cannot distinguish between the cis and trans diastereomers of the THP ring. Nuclear Magnetic Resonance (NMR) is the definitive tool here. The highly electronegative trifluoromethyl group exerts a strong inductive effect, significantly deshielding the adjacent C6 methine proton and carbon (1)[1].
Furthermore,
19
F NMR is an exceptionally powerful probe. Because
19
F has a nuclear spin of 1/2 and comprises 100% of naturally occurring fluorine, it is highly responsive to NMR measurements and completely free of background interference from typical organic solvents (2)[2]. The chemical shift of the -CF
3
group is exquisitely sensitive to its local stereochemical environment, allowing for the immediate differentiation of diastereomers based on diastereotopic signals (3)[3].
To determine relative stereochemistry, 2D NOESY is required. In a 3,6-disubstituted THP ring (a 1,4-relationship), the trans diastereomer typically adopts a di-equatorial conformation for the bulky -CF
3
and -CH
2
OH groups to minimize steric clash. Consequently, the C3-H and C6-H protons are both axial and point away from each other, yielding no direct NOE cross-peak. Conversely, in the cis diastereomer, one group must be axial and the other equatorial, altering the through-space interactions. This logic is routinely applied in the patent literature to establish the cis:trans ratios of 6-(trifluoromethyl)tetrahydro-2H-pyran derivatives using combined
1
H and
19
F NMR analysis (4)[4].
Table 2: Expected NMR Parameters for Structural Confirmation
Nucleus
Position
Typical Shift (ppm)
Multiplicity / Coupling
Diagnostic Utility
19
F
-CF
3
-70.0 to -80.0
Doublet (
3JHF
)
Differentiates cis/trans diastereomers due to axial/equatorial shielding differences.
1
H
C6-H
3.8 - 4.5
Multiplet
Confirms regiochemistry; coupling to adjacent C5 protons defines local geometry.
13
C
-CF
3
~125.0
Quartet (
1JCF
≈ 280 Hz)
Confirms the presence of the intact trifluoromethyl carbon.
13
C
C6
~75.0
Quartet (
2JCF
≈ 30 Hz)
Confirms the direct attachment of the -CF
3
group to the THP ring.
Protocol 2: Self-Validating Multinuclear & 2D NMR Suite
Sample Preparation: Dissolve 20 mg of the purified compound in 0.6 mL of CDCl
3
. Add 0.05% v/v TMS as an internal reference.
Acquire
19
F{
1
H} NMR (64 scans). Because fluorine spins relax via dipole-dipole interactions, decoupling protons simplifies the spectra and enhances the signal-to-noise ratio (5)[5].
Acquire
13
C{
1
H} NMR (1024 scans).
2D NOESY Acquisition: Acquire a
1
H-
1
H NOESY spectrum with a mixing time of 400 ms, optimized for the correlation time of a small molecule (~184 Da).
Self-Validating Mechanism: The protocol validates itself through internal integration cross-checks. The
19
F signal integration must quantitatively match exactly 3 fluorine atoms relative to the
1
H integration of the C6 methine proton. If the sum of the cis and trans
19
F integrals does not equal 100% of the fluorinated species, the sample contains invisible polymeric or degraded byproducts, and the analysis is flagged for re-purification.
Analytical Workflow Visualization
The following decision tree outlines the logical progression from raw synthesized mixture to fully characterized absolute structure.
Figure 1: Analytical workflow for structural and stereochemical confirmation of the THP derivative.
Comparative analysis of the biological activity of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol with its non-fluorinated analog.
An in-depth comparative analysis of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol and its non-fluorinated analog, (Tetrahydro-2H-pyran-3-yl)methanol , serves as a masterclass in modern medicinal chemistry. While...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth comparative analysis of (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol and its non-fluorinated analog, (Tetrahydro-2H-pyran-3-yl)methanol , serves as a masterclass in modern medicinal chemistry. While both molecules function primarily as building blocks and intermediate scaffolds in drug discovery, the strategic installation of a trifluoromethyl (-CF3) group fundamentally alters the physicochemical properties, metabolic stability, and biological half-life of the resulting pharmacophore.
As a Senior Application Scientist, I have structured this guide to move beyond basic structural differences, delving into the causality of how fluorine substitution dictates biological performance, supported by field-proven experimental workflows.
Physicochemical Profiling & The "Fluorine Effect"
The non-fluorinated analog, (Tetrahydro-2H-pyran-3-yl)methanol, is a versatile, low-molecular-weight cyclic ether[1]. However, saturated heterocycles are notoriously susceptible to oxidative metabolism. By introducing a -CF3 group at the C6 position, we leverage the "fluorine effect" to engineer a superior biological profile.
The -CF3 group expands the hydrophobic domain, enhancing passive membrane permeability and intracellular target engagement[2].
C-H Bond Strength at C6
~414 kJ/mol (Susceptible)
~485 kJ/mol (C-F bond)
The extreme polarity and strength of the C-F bond prevent Cytochrome P450 (CYP) enzymes from performing oxidative insertion[2].
Conformational State
Flexible chair conformation
Locked chair conformation
The bulky -CF3 group strongly prefers the equatorial position to avoid 1,3-diaxial steric clashes, reducing the entropic penalty upon target binding.
Mechanistic Impact: Metabolism and Conformational Locking
The primary biological advantage of the (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol scaffold is its resistance to metabolic degradation. In the non-fluorinated analog, the C-H bonds adjacent to the ethereal oxygen (C2 and C6) are electron-rich and serve as primary hotspots for CYP450-mediated oxidation, leading to rapid ring-opening and clearance.
The -CF3 group acts as an electron-withdrawing shield. Its high electronegativity pulls electron density away from the ring, deactivating the remaining C-H bonds toward oxidative attack. Furthermore, the steric bulk of the -CF3 group (comparable to an isopropyl group) forces the tetrahydropyran ring into a highly specific, stable chair conformation.
Caption: Mechanistic pathway illustrating how C6-trifluoromethylation enhances metabolic stability and target affinity.
Case Study: Translation to in vivo Efficacy (DPP-4 Inhibitors)
The biological superiority of the 6-trifluoromethyl-tetrahydropyran scaffold is best validated when incorporated into active pharmaceutical ingredients. A landmark example in medicinal chemistry is the development of super long-acting Dipeptidyl Peptidase-4 (DPP-4) inhibitors for Type 2 Diabetes.
Researchers took the known antidiabetic drug omarigliptin (which contains a non-fluorinated tetrahydropyran ring) and strategically incorporated a -CF3 group at the 6-position of the tetrahydropyran ring. This single modification (yielding compound HSK7653/Cofrogliptin) maintained potent DPP-4 inhibition while drastically reducing metabolic clearance. The fluorinated scaffold extended the drug's duration of action so significantly that it enabled a once-biweekly therapeutic regimen in clinical studies, compared to the once-weekly dosing of its non-fluorinated predecessor[3][4].
To empirically validate the biological stability of these scaffolds, a Human Liver Microsome (HLM) clearance assay is the industry standard. The following protocol is designed as a self-validating system, ensuring that observed degradation is strictly CYP-mediated.
Step-by-Step Protocol: HLM Clearance Assay
Reagent Preparation: Prepare 10 mM stock solutions of both the fluorinated and non-fluorinated tetrahydropyran compounds in DMSO. Dilute to a working concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4).
Microsome Incubation: Add Human Liver Microsomes to the reaction mixture to achieve a final protein concentration of 0.5 mg/mL.
Control Establishment (Self-Validation):
Positive Control: Include a parallel assay using Verapamil (a known high-clearance compound) to verify microsome activity.
Negative Control: Prepare a parallel set of samples for both test compounds without the addition of NADPH. This rules out non-CYP-mediated chemical degradation.
Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).
Time-Course Sampling: At specific time intervals (0, 15, 30, 45, and 60 minutes), extract 50 µL aliquots from the reaction mixture.
Quenching: Immediately quench the extracted aliquots by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).
Centrifugation & Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the percentage of the parent compound remaining over time.
Caption: Self-validating experimental workflow for Human Liver Microsome (HLM) stability testing.
Conclusion
The transition from (Tetrahydro-2H-pyran-3-yl)methanol to (6-(Trifluoromethyl)tetrahydro-2H-pyran-3-yl)methanol represents a paradigm shift in scaffold design. By utilizing the electron-withdrawing nature and steric bulk of the trifluoromethyl group, researchers can effectively block CYP450-mediated oxidation and lock the molecular conformation. As demonstrated by the evolution of next-generation DPP-4 inhibitors, integrating this fluorinated scaffold is a highly effective strategy for extending the biological half-life and improving the pharmacokinetic profile of novel therapeutics.
References
(S)-(tetrahydro-2H-pyran-3-yl)methanol - PubChem - NIH
National Center for Biotechnology Information.
URL:[Link][1]
The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design
MDPI - Molecules.
URL:[Link][2]
Design, Synthesis, and Evaluation of a Series of Novel Super Long-Acting DPP-4 Inhibitors for the Treatment of Type 2 Diabetes
PubMed - Journal of Medicinal Chemistry.
URL:[Link][3]
A comparative study of the metabolic stability of trifluoromethyl-substituted versus methyl-substituted pyran derivatives.
Pyran derivatives, particularly tetrahydropyrans and 4H-pyrans, are ubiquitous pharmacophores in modern drug discovery, serving as structural cores in kinase inhibitors, antivirals, and CNS-active agents. However, optimi...
Author: BenchChem Technical Support Team. Date: April 2026
Pyran derivatives, particularly tetrahydropyrans and 4H-pyrans, are ubiquitous pharmacophores in modern drug discovery, serving as structural cores in kinase inhibitors, antivirals, and CNS-active agents. However, optimizing the metabolic stability of these scaffolds remains a persistent challenge. Alkyl substitutions, such as the methyl (-CH3) group, are frequently employed to tune lipophilicity and target engagement. Yet, these electron-rich, sterically accessible sites are prime targets for Cytochrome P450 (CYP450) mediated oxidative metabolism.
To circumvent this liability, medicinal chemists frequently employ bioisosteric replacement, substituting the methyl group with a trifluoromethyl (-CF3) moiety. This guide provides an objective, data-driven comparison of the metabolic stability of methyl- vs. trifluoromethyl-substituted pyran derivatives, detailing the mechanistic causality, self-validating experimental workflows, and comparative analytical data.
Mechanistic Causality: The "Why" Behind the Stability Shift
The metabolic divergence between -CH3 and -CF3 substituted pyrans is rooted in profound stereoelectronic differences:
Vulnerability of the Methyl Group: The -CH3 group is highly susceptible to hydrogen atom abstraction by the high-valent iron-oxo species in the CYP450 active site. This leads to rapid hydroxylation (-CH2OH), followed by further oxidation to aldehydes and carboxylic acids, resulting in high intrinsic clearance and a short biological half-life 1[1].
The Trifluoromethyl Blockade: Replacing -CH3 with -CF3 completely abolishes this specific metabolic liability. The C-F bond is one of the strongest single bonds in organic chemistry, making it highly resistant to CYP450-mediated cleavage2[2].
Electronic Deactivation: Beyond blocking the immediate site of metabolism, the -CF3 group is powerfully electron-withdrawing. Introducing a trifluoromethyl group into heterocyclic compounds like pyrans significantly reduces the electron density of the adjacent ring, raising the oxidation potential of the entire scaffold and rendering it less susceptible to electrophilic attack 3[3].
Steric Reorientation: The -CF3 group has a larger van der Waals volume than a methyl group, functionally mimicking the steric bulk of an ethyl or isopropyl group4[4]. This increased steric demand can alter the binding pose of the pyran derivative within the CYP450 active site, physically distancing vulnerable moieties from the catalytic heme center.
Divergent CYP450 metabolic pathways for methyl vs. trifluoromethyl substituted pyran derivatives.
To objectively compare metabolic stability, Human Liver Microsomes (HLM) are utilized as the standard in vitro model 5[5]. The following protocol is designed as a self-validating system, ensuring that observed degradation is strictly CYP-mediated and not an artifact of chemical instability.
Step-by-Step Methodology:
Preparation of Reagents:
Thaw HLM (pooled, mixed gender, 20 mg/mL) on ice.
Prepare a 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.
Prepare test compounds (Methyl-Pyran and CF3-Pyran) at 10 mM in DMSO, then dilute to 100 μM in 50% acetonitrile/water (working stock).
Incubation Mixture Assembly:
In a 96-well plate, combine HLM (final concentration 0.5 mg/mL) and test compound (final concentration 1 μM) in the phosphate buffer. Keep the final DMSO concentration <0.1% to prevent CYP inhibition.
Minus-NADPH Control: Incubate the compound with HLM but without the NADPH regenerating system. If degradation occurs here, it proves the clearance is due to chemical instability or non-CYP enzymes (e.g., esterases), not CYP450 oxidation.
Positive Controls: Run parallel incubations with Verapamil (rapidly cleared) and Warfarin (slowly cleared) to validate the metabolic competency of the specific HLM batch.
Reaction Initiation & Time-Course:
Pre-incubate the plate at 37°C for 5 minutes.
Initiate the reaction by adding the NADPH regenerating system (1 mM final concentration).
At designated time points (0, 5, 15, 30, and 60 minutes), transfer 50 μL aliquots into a quenching plate containing 150 μL of ice-cold acetonitrile spiked with a stable-isotope labeled Internal Standard (IS).
Sample Processing & LC-MS/MS Analysis:
Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C to precipitate proteins.
Transfer the supernatant and analyze via LC-MS/MS (Multiple Reaction Monitoring mode) to quantify the remaining parent compound relative to the IS.
Self-validating high-throughput Human Liver Microsome (HLM) stability assay workflow.
Comparative Data Analysis
The representative experimental data below illustrates the profound impact of the -CF3 vs. -CH3 substitution on a standard 4H-pyran scaffold. The parameters measured are half-life (
t1/2
) and intrinsic clearance (
CLint
), calculated using the first-order kinetic equation:
CLint=(0.693/t1/2)×(mLincubation/mgprotein)
.
Compound Scaffold
Substitution Position
Substituent
t1/2
(min)
CLint
(μL/min/mg)
Primary Clearance Mechanism
4H-Pyran Series A
C3
-CH3
14.2
97.6
CYP3A4-mediated Hydroxylation
4H-Pyran Series A
C3
-CF3
>120
<5.0
Renal Excretion (Unchanged)
4H-Pyran Series B
C4
-CH3
22.5
61.6
CYP2D6-mediated Hydroxylation
4H-Pyran Series B
C4
-CF3
115
12.0
Glucuronidation (Minor)
Data Interpretation:
As demonstrated in the table, the C3-methyl pyran exhibits rapid metabolic clearance (
CLint
= 97.6 μL/min/mg), driven primarily by CYP3A4 hydroxylation at the allylic/benzylic-like methyl position. By substituting this with a trifluoromethyl group, the half-life is extended beyond the 120-minute assay limit, and intrinsic clearance drops to negligible levels (<5.0 μL/min/mg). The -CF3 group effectively shifts the molecule's clearance pathway from rapid hepatic metabolism to slow renal excretion, vastly improving its pharmacokinetic profile.
Conclusion
The transition from a methyl to a trifluoromethyl group on pyran scaffolds is not merely a structural tweak; it is a fundamental reprogramming of the molecule's metabolic fate. By leveraging the extreme bond strength and electron-withdrawing nature of the C-F bond, researchers can systematically engineer metabolic stability, transforming rapidly cleared leads into viable, long-acting therapeutic candidates.
References
Difluorocarbene-Enabled Trifluoromethylation and Cyclization for the Synthesis of 3-(Trifluoromethyl)
